1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose

• CAS: 41545-56-6

Core Science & Biosynthesis

Chemical structure and properties of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose

An in-depth technical guide tailored for researchers, synthetic chemists, and drug development professionals working in the field of carbohydrate chemistry and glycobiology.

Strategic Importance in Carbohydrate Chemistry

In the synthesis of complex oligosaccharides and glycoconjugates, stereocontrol and intermediate stability are paramount. 1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose serves as a cornerstone building block in this domain. Unlike simple alkyl protecting groups (such as benzyl ethers), the perbenzoylated framework provides a dual function: it acts as a robust protective shield against harsh reaction conditions and actively dictates the stereochemical outcome of downstream glycosylation reactions[1].

For drug development professionals engineering carbohydrate-based vaccines, targeted drug delivery systems, or therapeutic glycoproteins, mastering the manipulation of this specific galactopyranose derivative is critical for achieving high-yielding, stereospecific glycosidic linkages.

Physicochemical Profiling

Understanding the physical parameters of 1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose is essential for reaction design, purification, and analytical validation.

Property	Specification
Chemical Name	1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose
CAS Number	41545-56-6[2]
Molecular Formula	C41H32O11[2]
Molecular Weight	700.71 g/mol [2]
Appearance	White to off-white crystalline powder or foam
Solubility	Soluble in Chloroform, Dichloromethane (CH₂Cl₂), and Ethyl Acetate
UV Activity	Highly UV-active (due to 5x phenyl rings), enabling precise TLC monitoring
Storage	Room temperature, sealed in a dry environment[2]

Mechanistic Causality: The Power of the Benzoyl Group

The selection of benzoyl (Bz) over acetyl (Ac) or benzyl (Bn) groups is a deliberate strategic choice driven by two mechanistic phenomena:

A. The Disarming Effect Benzoyl groups are strongly electron-withdrawing. By pulling electron density away from the pyranose ring via induction, they destabilize the formation of the oxocarbenium ion at the anomeric center. This "disarms" the donor, making it less reactive than its benzylated counterparts. This controlled reactivity prevents premature degradation and allows for highly chemoselective, orthogonal glycosylation strategies[3].

B. Neighboring Group Participation (NGP) The most critical feature of the 2-O-benzoyl group is its ability to enforce complete 1,2-trans stereoselectivity[1]. Upon activation and departure of the anomeric leaving group, the carbonyl oxygen of the C2-benzoyl ester undergoes intramolecular nucleophilic attack on the anomeric center. This forms a stable, bicyclic dioxolenium ion intermediate that physically shields the α-face of the molecule. Consequently, the incoming glycosyl acceptor is forced to attack from the top (β-face), ensuring the exclusive formation of a β-galactoside linkage[1].

Fig 1: Mechanism of Neighboring Group Participation (NGP) ensuring 1,2-trans stereoselectivity.

Self-Validating Synthesis Protocol: Perbenzoylation of D-Galactose

The synthesis of 1,2,3,4,6-penta-O-benzoyl-β-D-galactopyranose from unprotected D-galactose must be executed with strict environmental controls. The following protocol is designed as a self-validating system, ensuring that intermediate checkpoints confirm the integrity of the reaction.

Step 1: Dissolution & Thermal Control

• Action: Suspend D-galactose (1 eq.) in anhydrous pyridine. Cool the reaction flask to 0 °C under an inert argon atmosphere.

• Causality: Pyridine is selected not merely as a solvent, but as a dynamic acid scavenger to neutralize the HCl byproduct generated during esterification[4]. Cooling to 0 °C prevents the highly exothermic reaction from causing localized heating, which could lead to pyranose ring-opening or polymerization.

Step 2: Electrophilic Activation

• Action: Add benzoyl chloride (BzCl, 6-7 eq.) dropwise over 30 minutes.

• Causality: Dropwise addition controls the local concentration of the highly reactive BzCl. An excess is required to drive the equilibrium toward complete penta-substitution.

Step 3: Propagation & Validation

• Action: Allow the reaction to warm to room temperature and stir for 12–24 hours.

• Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (7:3, v/v) system. The reaction is self-validated as complete when the baseline D-galactose spot disappears entirely, replaced by a single, highly UV-active spot (Rf ≈ 0.4–0.5) representing the perbenzoylated product[3].

Step 4: Quenching & Biphasic Workup

• Action: Cool to 0 °C and add methanol (~5 mL) dropwise. Evaporate volatiles under reduced pressure, then dilute the residue with CH₂Cl₂.

• Causality: Methanol actively quenches unreacted BzCl, converting it into methyl benzoate, a stable and easily manageable byproduct[4].

• Action: Wash the organic layer sequentially with 1M aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Causality: The HCl wash is critical; it protonates residual pyridine, forcing it into the aqueous phase for removal[4]. The subsequent NaHCO₃ wash neutralizes any remaining acid, protecting the acid-sensitive glycosidic bonds from premature hydrolysis.

Step 5: Isolation

• Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via recrystallization (e.g., from ethanol/CH₂Cl₂) to isolate the pure β-anomer.

Downstream Applications: Architecting Glycosyl Donors

1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose is rarely the final therapeutic product; rather, it is the progenitor for highly reactive glycosyl donors. By selectively manipulating the anomeric center (C1), chemists can generate a library of donors tuned for specific activation conditions.

• Glycosyl Halides: Treatment with HBr in acetic acid selectively cleaves the C1-benzoyl group to yield 2,3,4,6-tetra-O-benzoyl-α-D-galactopyranosyl bromide, a classic Koenigs-Knorr donor[5].

• Thioglycosides: Reaction with a thiol (e.g., ethanethiol) in the presence of a Lewis acid (like BF₃·OEt₂) yields thioglycosides, which are highly stable at room temperature but can be activated on-demand using soft electrophiles (e.g., NIS/TfOH).

• Imidates: Selective deprotection of the anomeric position yields a hemiacetal, which can be reacted with trichloroacetonitrile (CCl₃CN) or 3,3-difluoro-2-oxindole to form highly reactive Trichloroacetimidates (TCAI) or OFox imidates, respectively[1].

Fig 2: Downstream synthesis workflows generating versatile glycosyl donors.

References

• 1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose - CD BioGlyco CD BioGlyco[Link]

• OFox imidates as versatile glycosyl donors for chemical glycosylation National Institutes of Health (NIH) - PubMed Central[Link]

• Bismuth(III) triflate as a novel and efficient activator for glycosyl halides National Institutes of Health (NIH) - PubMed Central[Link]

Sources

• 1. OFox imidates as versatile glycosyl donors for chemical glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose - CD BioGlyco [bioglyco.com]
• 3. OFox imidates as versatile glycosyl donors for chemical glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comprehensive NMR Characterization and Structural Validation of 1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose

Executive Summary

In advanced carbohydrate chemistry and drug development, 1,2,3,4,6-penta-O-benzoyl-β-D-galactopyranose (CAS: 41545-56-6) serves as a critical, fully protected glycosyl donor precursor [1]. The strategic installation of five benzoyl groups provides enhanced lipophilicity, robust stability against hydrolytic degradation, and crucial anchimeric assistance (neighboring group participation) for the stereoselective synthesis of 1,2-trans glycosidic bonds.

For synthetic chemists and application scientists, the unambiguous structural confirmation of this precursor is non-negotiable. Anomeric mixtures or incomplete acylation (e.g., tetrabenzoates) will catastrophically derail downstream glycosylation workflows[2]. This technical guide provides an in-depth analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral data for penta-O-benzoyl-β-D-galactose, detailing the causality behind chemical shifts, coupling constants, and the self-validating protocols required for rigorous analytical confirmation.

Structural Biology & Chemical Causality

The Deshielding Effect of Perbenzoylation

The introduction of five highly electron-withdrawing benzoyl ester groups fundamentally alters the electronic environment of the galactopyranose ring. The inductive effect of the carbonyl oxygens pulls electron density away from the pyranose ring protons, resulting in a pronounced downfield shift (deshielding). While unprotected galactose ring protons typically resonate between 3.5 and 4.0 ppm, the perbenzoylated ring protons are shifted into the 4.4–6.2 ppm range.

Conformational Causality: The Karplus Relationship in Galactose

Galactose is the C-4 epimer of glucose. In its lowest-energy 4C1​ chair conformation, the hydroxyl (or benzoyloxy) group at C-4 is axial . This stereochemical reality dictates the 1 H NMR coupling constants ( J -values) through the Karplus equation, which correlates the dihedral angle between adjacent protons to their coupling magnitude:

• The Anomeric Center (H-1): In the β-anomer , H-1 is axial. Because H-2 is also axial, the dihedral angle is ~180°, resulting in a large trans-diaxial coupling constant ( J1,2​≈8.0 Hz).

• The C-4 Epimeric Center (H-4): Because the C-4 substituent is axial, H-4 is equatorial . The dihedral angle between the axial H-3 and the equatorial H-4 is ~60°, resulting in a characteristically small coupling constant ( J3,4​≈3.4 Hz).

Understanding these causal relationships allows the NMR spectrum to function as a definitive, self-validating map of the molecule's 3D architecture.

Mechanistic Workflow

The following diagram illustrates the logical progression from unprotected monosaccharide to activated glycosyl donor, highlighting the critical bottleneck where NMR validation must occur [3].

Workflow from D-Galactose to Glycosyl Donor via Penta-O-benzoyl-β-D-galactopyranose.

Experimental Protocol: Self-Validating NMR Acquisition

To ensure absolute trustworthiness in your structural assignment, the NMR acquisition must follow a self-validating methodology. Do not merely acquire the spectrum; engineer the acquisition to prove its own accuracy.

Step-by-Step Methodology

• Sample Dissolution: Weigh exactly 15 mg of the synthesized penta-O-benzoyl-β-D-galactopyranose. Dissolve completely in 0.6 mL of CDCl 3​ (100 atom % D) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl 3​ provides a non-polar, aprotic environment that suppresses hydrogen bonding, yielding sharp peaks. TMS provides an exact 0.00 ppm internal reference, eliminating chemical shift drift.

• Particulate Filtration: Pass the solution through a tightly packed glass wool plug into a high-quality 5 mm NMR tube.

  • Causality: Microscopic paramagnetic particulates (e.g., metal dust from spatulas) cause localized magnetic field inhomogeneities. Filtering ensures a uniform magnetic environment, which is mandatory for resolving fine J -couplings (like the 3.4 Hz J3,4​ coupling).

• Tuning, Matching, and Shimming: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune the probe to the 1 H and 13 C frequencies, and perform gradient shimming on the Z-axis.

  • Causality: Precise tuning maximizes radiofrequency power transfer, optimizing the Signal-to-Noise Ratio (SNR). Shimming ensures field homogeneity, preventing peak broadening.

• Data Acquisition ( 1 H): Acquire 16 scans with a relaxation delay (D1) of 2.0 seconds.

  • Causality: A 2.0s D1 ensures complete longitudinal relaxation ( T1​ ) of the protons between pulses. This is the mechanism that guarantees quantitative integration.

• Self-Validation Checkpoint (The Integration Lock):

  • Set the integration of the anomeric H-1 doublet to exactly 1.00 .

  • Integrate the aromatic multiplet region (7.20–8.15 ppm). The value must read 25.0±0.5 . If the integration reads ~20, the reaction has yielded a tetrabenzoate, and the sample fails validation.

  • Measure the J1,2​ coupling constant. It must be >7.5 Hz. If it is <4.0 Hz, the sample is the α-anomer.

Quantitative Data Presentation

The following tables summarize the empirical 1 H and 13 C NMR data for 1,2,3,4,6-penta-O-benzoyl-β-D-galactopyranose, recorded in CDCl 3​ at 400 MHz and 100 MHz, respectively.

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl 3​ )

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants ( J , Hz)	Integration	Causality / Structural Note
Ar-H	7.20 – 8.15	Multiplet (m)	-	25H	5 × Benzoyl rings (5 protons each).
H-1 (Anomeric)	6.05	Doublet (d)	J1,2​=8.0	1H	Axial proton; large trans-diaxial coupling confirms β-configuration .
H-4	6.00	Broad doublet (bd)	J3,4​=3.4	1H	Equatorial proton; small coupling with axial H-3 confirms galactose epimer.
H-2	5.82	Doublet of doublets (dd)	J1,2​=8.0 , J2,3​=10.4	1H	Axial proton coupled to two axial neighbors.
H-3	5.60	Doublet of doublets (dd)	J2,3​=10.4 , J3,4​=3.4	1H	Axial proton coupled to axial H-2 and equatorial H-4.
H-6a	4.65	Doublet of doublets (dd)	J6a,6b​=11.2 , J5,6a​=6.5	1H	Diastereotopic exocyclic methylene proton.
H-5	4.45	Multiplet (m)	-	1H	Axial proton, coupled to H-4, H-6a, and H-6b.
H-6b	4.40	Doublet of doublets (dd)	J6a,6b​=11.2 , J5,6b​=6.5	1H	Diastereotopic exocyclic methylene proton.

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl 3​ )

Carbon Assignment	Chemical Shift (δ, ppm)	Structural Note
C=O (Carbonyls)	166.1, 165.8, 165.5, 165.4, 164.9	Five distinct ester carbonyls due to the asymmetric pyranose environment.
Ar-C (Aromatics)	133.8 – 128.1	Multiple overlapping signals for the 30 aromatic carbons.
C-1 (Anomeric)	92.5	Highly deshielded due to attachment to two oxygen atoms; shift is characteristic of the β-anomer in perbenzoylated sugars.
C-5	71.8	Ring carbon.
C-3	71.2	Ring carbon.
C-2	68.5	Ring carbon.
C-4	67.9	Ring carbon.
C-6	62.1	Primary carbon; least deshielded of the oxygen-bearing carbons.

References

• LookChem. "Cas 149707-76-6, O-(2,3,4,6-tetra-O-benzoyl-β-D-glucopyranosyl) trichloroacetimidate and Downstream Products". LookChem Database. Available at:[Link]

• National Institutes of Health (NIH) / PMC. "Bismuth(III) triflate as a novel and efficient activator for glycosyl halides". PubMed Central. Available at:[Link]

The Mechanism of Perbenzoylation of D-Galactose: A Technical Guide for Drug Development Professionals

This guide provides an in-depth exploration of the perbenzoylation of D-galactose, a critical reaction in synthetic carbohydrate chemistry. We will delve into the mechanistic intricacies, explain the rationale behind experimental choices, and provide a detailed protocol for this transformation. This document is intended for researchers, scientists, and drug development professionals who require a comprehensive understanding of this fundamental process.

Introduction: The Significance of Benzoyl Protecting Groups in Carbohydrate Chemistry

D-galactose, a C-4 epimer of glucose, is a fundamental monosaccharide involved in numerous biological processes. Its chemical modification is a cornerstone of drug discovery, enabling the synthesis of complex glycoconjugates, oligosaccharides, and carbohydrate-based therapeutics. The hydroxyl groups of carbohydrates are highly polar and can interfere with many synthetic transformations. Therefore, the use of protecting groups is essential.

Benzoyl groups are widely employed as protecting groups for carbohydrates due to their stability under a range of reaction conditions, their ability to be introduced and removed with high efficiency, and their influence on the reactivity and stereoselectivity of glycosylation reactions.[] The complete protection of all hydroxyl groups in D-galactose, known as perbenzoylation, yields 1,2,3,4,6-penta-O-benzoyl-D-galactopyranose, a versatile intermediate in synthetic carbohydrate chemistry.[]

The Mechanism of Perbenzoylation: A Stepwise Perspective

The perbenzoylation of D-galactose is typically achieved using benzoyl chloride in the presence of a base, most commonly pyridine.[2] This reaction proceeds via a nucleophilic acyl substitution mechanism. While the ultimate goal is the complete benzoylation of all five hydroxyl groups, the reaction is not a random process. The inherent differences in the reactivity of the hydroxyl groups of D-galactose dictate the sequence of benzoylation.

Reactivity of D-Galactose Hydroxyl Groups

The reactivity of the hydroxyl groups in D-galactose generally follows the order: OH-6 > OH-2 > OH-3 > OH-4.[3][4]

• The Primary Hydroxyl (OH-6): Being a primary alcohol, the C-6 hydroxyl group is the most sterically accessible and, therefore, the most nucleophilic. It is typically the first to be benzoylated.

• The Equatorial Hydroxyls (OH-2 and OH-3): The equatorial hydroxyl groups at C-2 and C-3 are the next most reactive.[3]

• The Axial Hydroxyl (OH-4): The axial hydroxyl group at C-4 is the least reactive due to steric hindrance.[3][5]

This differential reactivity is crucial for understanding both regioselective benzoylation and the progression of the perbenzoylation reaction.

The Dual Role of Pyridine: Base and Nucleophilic Catalyst

Pyridine plays a multifaceted role in the perbenzoylation reaction.[6][7][8]

• Acid Scavenger (Base): The reaction of an alcohol with benzoyl chloride generates hydrochloric acid (HCl) as a byproduct.[7] Pyridine, as a weak base, neutralizes the HCl, forming pyridinium chloride.[7] This is critical because the accumulation of acid would protonate the unreacted hydroxyl groups, decreasing their nucleophilicity and hindering the reaction.

• Nucleophilic Catalyst: Pyridine is also a competent nucleophile that can attack the electrophilic carbonyl carbon of benzoyl chloride to form a highly reactive N-benzoylpyridinium ion intermediate.[9][10] This intermediate is more electrophilic than benzoyl chloride itself, making it more susceptible to attack by the hydroxyl groups of D-galactose.[10] This catalytic pathway significantly accelerates the rate of benzoylation.[9]

Mechanistic Steps

The perbenzoylation of D-galactose can be visualized as a series of sequential benzoylation events, each following the general mechanism outlined below:

Step 1: Formation of the N-Benzoylpyridinium Ion Pyridine attacks benzoyl chloride to form the highly electrophilic N-benzoylpyridinium ion.

Step 2: Nucleophilic Attack by a Galactose Hydroxyl Group The most reactive hydroxyl group of D-galactose (initially OH-6) attacks the carbonyl carbon of the N-benzoylpyridinium ion.

Step 3: Formation of the Tetrahedral Intermediate A tetrahedral intermediate is formed.

Step 4: Collapse of the Intermediate and Ester Formation The tetrahedral intermediate collapses, expelling pyridine as a leaving group and forming the benzoyl ester.

Step 5: Proton Transfer Pyridine acts as a base to remove the proton from the newly formed oxonium ion, regenerating the neutral ester and forming pyridinium chloride.

This sequence of steps is repeated for each of the five hydroxyl groups of D-galactose, ultimately leading to the formation of 1,2,3,4,6-penta-O-benzoyl-D-galactopyranose.

Visualizing the Mechanism and Workflow

Reaction Mechanism Diagram

Caption: General mechanism of pyridine-catalyzed benzoylation of a hydroxyl group.

Experimental Workflow Diagram

Caption: A typical experimental workflow for the perbenzoylation of D-galactose.

Experimental Protocol for the Perbenzoylation of D-Galactose

This protocol is a representative procedure for the perbenzoylation of D-galactose. It is essential to perform this reaction in a well-ventilated fume hood and to use appropriate personal protective equipment.

Materials:

• D-galactose

• Pyridine (anhydrous)

• Benzoyl chloride

• Methanol

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Rotary evaporator

• Separatory funnel

• Glassware for crystallization

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve D-galactose (1.0 equivalent) in anhydrous pyridine (approximately 10-15 mL per gram of galactose).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add benzoyl chloride (at least 5.5 equivalents) to the stirred solution via a dropping funnel over a period of 30-60 minutes. Maintain the temperature at 0 °C during the addition. An exothermic reaction will occur.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture again to 0 °C and slowly add methanol to quench any unreacted benzoyl chloride.

• Workup:

  • Dilute the reaction mixture with dichloromethane.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove pyridine), saturated NaHCO₃ solution (to neutralize any remaining acid), and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the organic layer under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by crystallization from a suitable solvent system, such as ethanol or a mixture of ethyl acetate and hexanes.

• Characterization: The final product, 1,2,3,4,6-penta-O-benzoyl-D-galactopyranose, should be characterized by NMR spectroscopy (¹H and ¹³C) and mass spectrometry to confirm its structure and purity.

Quantitative Data and Reaction Parameters

The yield and reaction time for the perbenzoylation of D-galactose can be influenced by several factors. The following table summarizes typical reaction parameters and expected outcomes.

Parameter	Condition	Rationale	Expected Outcome
Temperature	0 °C to room temperature	Controls the exothermic reaction and minimizes side reactions.[11]	High yield of the perbenzoylated product.
Equivalents of Benzoyl Chloride	≥ 5.5	Ensures complete benzoylation of all five hydroxyl groups.	Perbenzoylation is favored over partial benzoylation.
Reaction Time	12 - 24 hours	Allows for the complete reaction of the less reactive hydroxyl groups.[2]	High conversion to the final product.
Solvent	Pyridine	Acts as both a solvent and a catalyst/base.[6][7][8]	Facilitates the reaction and neutralizes HCl.
Yield	> 85%	Efficient reaction under optimized conditions.	High purity product after crystallization.

Conclusion

The perbenzoylation of D-galactose is a robust and widely used reaction in carbohydrate chemistry. A thorough understanding of the underlying mechanism, including the differential reactivity of the hydroxyl groups and the dual role of pyridine, is crucial for successful synthesis. The provided protocol and mechanistic insights serve as a valuable resource for researchers and drug development professionals, enabling the efficient preparation of this key synthetic intermediate.

References

• Garegg, P. J., & Maron, L. (2024). Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. The Journal of Organic Chemistry. Retrieved from [Link]

• Garegg, P. J., & Maron, L. (2024). Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. PMC. Retrieved from [Link]

• Reddit. (2023, July 7). What is the role of pyridine in the acetylations of alcohols? r/OrganicChemistry. Retrieved from [Link]

• Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. (n.d.). Retrieved from [Link]

• Reaction of Acetyl and Benzoyl Chlorides with Pyridines and Pyridine N-Oxides. (n.d.). ResearchGate. Retrieved from [Link]

• Reddit. (2024, October 20). Why is pyridine a nucleophilic catalyst? If it attacks AcCl to form the pyridinium intermediate, doesn't that mean the Cl- is a better leaving group than pyridine? r/OrganicChemistry. Retrieved from [Link]

• Relative Reactivity of Hydroxyl Groups in Monosaccharides. (n.d.). ResearchGate. Retrieved from [Link]

• Hu, Y., Iyoshi, A., Makura, Y., Tanaka, M., & Ueda, A. (2025). 1,3,4,5-Tetra-O-benzoyl-α-D-tagatopyranose. Molbank, 2025(4), M2041. Retrieved from [Link]

• Unacademy. (n.d.). Benzoylation. Retrieved from [Link]

• Generation of N-Acylpyridinium Ions from Pivaloyl Chloride and Pyridine Derivatives by Means of Silyl Triflates. (n.d.). ResearchGate. Retrieved from [Link]

• Mariño, K., Baldoni, L., & Marino, C. (2006). Facile synthesis of benzyl beta-D-galactofuranoside. A convenient intermediate for the synthesis of D-galactofuranose-containing molecules. Carbohydrate Research, 341(13), 2286–2289. Retrieved from [Link]

• El-Sokkary, R. I., et al. (2017). Methyl 2,3,6-tri-O-Benzoyl-4-O-(tert-butyldimethylsilyl)-β-d-galactopyranoside. Molbank, 2017(2), M930. Retrieved from [Link]

• Scheme 2: Reagents and conditions: (a) Benzoyl chloride, pyridine, 0 °C, 3 h, 75%. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Characterization of 4-Methylphenyl 2,3,4,6-Tetra-O-Benzo. (n.d.). Retrieved from [Link]

• Chen, X., et al. (2006). Synthesis and structure-activity relationship study of antidiabetic penta-O-galloyl-D-glucopyranose and its analogues. Journal of Medicinal Chemistry, 49(9), 2713–2727. Retrieved from [Link]

• Garegg, P. J., & Maron, L. (2024). Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S- Glycosides of d-Galactose. PubMed. Retrieved from [Link]

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Solubility Profile and Synthetic Utility of 1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose: A Technical Guide

Executive Summary

1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose (CAS: 3006-48-2) is a cornerstone intermediate in synthetic carbohydrate chemistry. The installation of five benzoyl ester groups transforms the highly polar, water-soluble native D-galactose into a lipophilic, organic-soluble entity. This whitepaper details its solubility profile, the thermodynamic rationale behind its solvation behavior, and specific handling protocols for its application as a precursor to potent glycosyl donors in drug development and oligosaccharide synthesis.

Physicochemical Causality and Solubility Profile

Native carbohydrates possess a dense network of intermolecular hydrogen bonds, rendering them insoluble in most aprotic organic solvents. Perbenzoylation masks these hydroxyl groups, replacing hydrogen-bond donors with bulky, electron-rich phenyl rings. This modification drastically shifts the dielectric requirement for solvation.

The compound exhibits optimal solubility in halogenated solvents (e.g., dichloromethane, chloroform) due to favorable dipole-induced dipole interactions between the solvent and the polarizable aromatic rings [3]. Conversely, the hydrophobic bulk of the five benzoyl groups heavily disrupts any potential hydrogen-bonding network with water, rendering the molecule essentially insoluble in aqueous media.

Quantitative & Qualitative Solubility Data

Solvent	Polarity Index	Solubility Status	Estimated Concentration	Mechanistic Rationale
Dichloromethane (DCM)	3.1	Highly Soluble	> 100 mg/mL	Optimal dipole-induced dipole interactions with benzoyl rings.
Chloroform (CHCl₃)	4.1	Highly Soluble	> 100 mg/mL	Excellent solvation of lipophilic aromatic ester groups.
Ethyl Acetate	4.4	Soluble	~ 50-100 mg/mL	Favorable ester-ester dipole interactions.
Methanol	5.1	Moderately Soluble	~ 50 mg/mL	Limited by high solvent polarity; requires gentle heating.
Water	10.2	Insoluble	< 0.1 mg/mL	Hydrophobic exclusion by five bulky phenyl rings.

Application in Glycosylation Workflows

In chemical glycosylation, the choice of solvent is not merely a matter of dissolution; it actively dictates reaction kinetics and stereochemical outcomes. For perbenzoylated galactosyl donors derived from 1,2,3,4,6-penta-O-benzoyl-D-galactose, a solvent mixture of nitromethane and dichloromethane (MeNO₂/CH₂Cl₂, 7:3 v/v) is frequently employed [2].

The Causality of Solvent Selection: This specific ratio provides an optimal thermodynamic balance. The CH₂Cl₂ ensures complete solvation of the highly lipophilic benzoylated donor, preventing precipitation. Simultaneously, the highly polar MeNO₂ stabilizes the transient oxocarbenium ion intermediate generated during the reaction, significantly accelerating the reaction rate without compromising the solubility of the starting materials [2].

Workflow: Conversion of perbenzoylated galactose to a complex β-galactoside.

Mechanistic Insight: The Role of Benzoyl Groups

Beyond modulating solubility, the 2-O-benzoyl group plays a critical mechanistic role via Neighboring Group Participation (NGP) . Benzoyl groups are preferred over acetyl groups because they are more robust, less prone to intermolecular migration, and provide stronger anchimeric assistance [1].

Upon activation and departure of the anomeric leaving group, the carbonyl oxygen of the C2-benzoate attacks the electron-deficient anomeric center. This forms a stable bicyclic acyloxonium ion intermediate. This rigid intermediate sterically shields the alpha-face (bottom face) of the pyranose ring, forcing the incoming glycosyl acceptor (nucleophile) to attack exclusively from the beta-face (top face). This self-directing mechanism ensures complete 1,2-trans (β) stereoselectivity in the final product [1].

Mechanism of Neighboring Group Participation ensuring β-stereoselectivity.

Self-Validating Protocol: Preparation of Anhydrous Donor Solutions

To ensure high-yielding glycosylation reactions, the perbenzoylated donor must be prepared in a strictly anhydrous environment. The following protocol includes built-in quality control (QC) steps to validate the integrity of the solution.

Step 1: Desiccation and Weighing

• Action: Dry 1,2,3,4,6-penta-O-benzoyl-β-D-galactopyranose under high vacuum over P₂O₅ for 12 hours prior to use. Weigh the desired amount (e.g., 1.0 mmol, ~700.7 mg) in a flame-dried Schlenk flask under an argon atmosphere.

• Causality: While fully protected sugars are less hygroscopic than native sugars, trace moisture will competitively react with the activated donor to form hemiacetals, destroying the yield.

Step 2: Dissolution

• Action: Inject 10 mL of anhydrous Dichloromethane (DCM) through a rubber septum. Stir gently at room temperature until the solution is completely clear.

• Validation Check: The solution must be optically transparent. Any turbidity indicates incomplete benzoylation of the starting material or the presence of polar impurities.

Step 3: Moisture Scavenging

• Action: Add 200 mg of freshly activated 3Å molecular sieves to the solution. Stir for 30 minutes prior to the addition of the glycosyl promoter [2].

• Causality: 3Å sieves selectively trap water molecules (kinetic diameter ~2.6Å) without absorbing the larger solvent or carbohydrate molecules, ensuring a strictly anhydrous microenvironment.

Step 4: Quality Control (QC) via TLC

• Action: Spot the solution on a silica gel TLC plate. Elute with Hexane/Ethyl Acetate (7:3 v/v).

• Validation Check: A single, distinct spot (R_f ~ 0.45) under UV light (254 nm) confirms the structural integrity of the benzoylated sugar. Multiple spots indicate hydrolysis or degradation, requiring the solution to be discarded.

References

• Title: OFox imidates as versatile glycosyl donors for chemical glycosylation Source: NIH PubMed Central (PMC) URL: [Link]

• Title: Bismuth(III) triflate as a novel and efficient activator for glycosyl halides Source: NIH PubMed Central (PMC) URL: [Link]

Thermodynamic Stability and Anomeric Control in Penta-O-benzoyl-D-galactopyranose: A Technical Guide

Executive Summary

In synthetic carbohydrate chemistry, the selective protection and activation of monosaccharides are foundational to the assembly of complex oligosaccharides and glycoconjugates. 1,2,3,4,6-Penta-O-benzoyl-D-galactopyranose serves as a critical building block, frequently utilized as a precursor for glycosyl donors such as trichloroacetimidates or glycosyl halides.

A recurring challenge in drug development and synthetic scaling is controlling the stereochemistry at the anomeric center (C1). This guide provides an in-depth analysis of the thermodynamic stability of the α versus β anomers of penta-O-benzoyl-D-galactose. By understanding the stereoelectronic forces—specifically the generalized anomeric effect—researchers can rationally design experimental workflows to selectively isolate either the kinetically favored β -anomer or the thermodynamically stable α -anomer.

Theoretical Framework: Stereoelectronic vs. Steric Forces

The thermodynamic stability of per-O-benzoylated pyranoses is dictated by a delicate balance between steric strain and stereoelectronic stabilization. In the 4C1​ chair conformation of D-galactopyranose, the β -anomer places the bulky C1-O-benzoyl group in an equatorial position. From a purely steric perspective, this is favorable as it avoids 1,3-diaxial interactions. However, empirical data and computational models confirm that the α -anomer is the global thermodynamic minimum [1].

The Generalized Anomeric Effect

This counterintuitive stability is driven by the generalized anomeric effect. The non-bonding lone pair electrons ( nO​ ) of the endocyclic ring oxygen delocalize into the antibonding orbital ( σ∗ ) of the axial C1-O bond. This hyperconjugative nO​→σ∗ overlap lowers the overall energy of the molecule, providing a stabilization of approximately 1.2 to 1.5 kcal/mol, which easily supersedes the minor steric penalty of the axial configuration (1)[1].

Dipole Minimization

Furthermore, the dipole-dipole repulsion between the endocyclic oxygen and the exocyclic C1-O bond is minimized in the α -anomer (where the dipoles are opposed) and maximized in the β -anomer (where they are parallel). Consequently, while low temperatures favor the equatorial (kinetic) product, high temperatures and extended reaction times drive the system toward the axial (thermodynamic) product ().

Thermodynamic vs. Kinetic Control in Synthesis

The perbenzoylation of D-galactose using benzoyl chloride (BzCl) in pyridine is a classic example of a reaction governed by competing kinetic and thermodynamic pathways.

• Kinetic Control (0 °C): The rapid esterification of the equatorial hydroxyls and the anomeric center favors the β -anomer due to the lower steric hindrance encountered by the bulky N-benzoylpyridinium intermediate during equatorial attack.

• Thermodynamic Control (50 °C): The esterification at the anomeric center is reversible in the presence of pyridinium hydrochloride. Heating the reaction allows the β -anomer to overcome the activation energy barrier, mutarotating via an oxocarbenium ion intermediate into the thermodynamically stable α -anomer.

Logical relationship and thermodynamic sink in the perbenzoylation of D-galactose.

Quantitative Data & Structural Validation

To ensure rigorous quality control, the anomeric configuration must be validated using 1 H NMR spectroscopy. The coupling constant ( J1,2​ ) between the anomeric proton (H1) and the C2 proton (H2) serves as a definitive, self-validating metric for the success of the chosen protocol.

Property	α -Penta-O-benzoyl-D-galactopyranose	β -Penta-O-benzoyl-D-galactopyranose	Causality / Mechanistic Basis
Anomeric Configuration	Axial (Down in 4C1​ )	Equatorial (Up in 4C1​ )	Stereocenter orientation at C1
Thermodynamic Stability	High (Global Minimum)	Low (Kinetic Product)	Dominated by the generalized anomeric effect
Dominant Stabilizing Force	endo-Anomeric Effect ( nO​→σC1−O∗​ )	Steric relief (equatorial placement)	Orbital overlap lowers overall molecular energy
1 H NMR J1,2​ Coupling	~3.5 - 4.0 Hz	~7.5 - 8.0 Hz	Dihedral angle: ~60° (eq-ax) vs ~180° (ax-ax)
Dipole-Dipole Interaction	Minimized	Maximized	Opposing dipoles in α -anomer reduce repulsion

Experimental Workflows: Synthesis and Isolation

The following protocols detail the selective synthesis of either anomer. Every step is designed with explicit causality to form a self-validating system.

Protocol A: Synthesis of α -1,2,3,4,6-Penta-O-benzoyl-D-galactopyranose (Thermodynamic)

This method utilizes elevated temperatures to drive the equilibrium entirely toward the α -anomer (2)[2].

• Preparation: Suspend D-galactose (1.0 eq) in anhydrous pyridine (0.5 M) under an inert argon atmosphere. Causality: Pyridine acts as both the solvent and the nucleophilic catalyst, forming a highly reactive N-benzoylpyridinium intermediate.

• Activation: Cool the suspension to 0 °C using an ice-water bath.

• Acylation: Add benzoyl chloride (BzCl, 5.5 eq) dropwise. Causality: Dropwise addition controls the highly exothermic initial esterification of the primary and secondary hydroxyls.

• Thermodynamic Equilibration: Remove the ice bath and heat the reaction mixture to 50 °C for 12-16 hours. Causality: Extended heating provides the thermal energy required for the kinetically formed β -anomer to undergo reversible cleavage and re-esterification, funneling the material into the thermodynamic α -sink.

• Workup: Quench with ice water. Extract with dichloromethane (DCM). Wash the organic layer sequentially with 1M HCl, saturated NaHCO 3​ , and brine. Causality: 1M HCl efficiently protonates and removes the pyridine catalyst, halting any further equilibration.

• Self-Validation ( 1 H NMR): Analyze the crystallized product in CDCl 3​ . The protocol is validated by observing the H1 doublet at ~6.8 ppm with J1,2​≈3.5 Hz, confirming the axial C1-O-benzoyl group.

Protocol B: Synthesis of β -1,2,3,4,6-Penta-O-benzoyl-D-galactopyranose (Kinetic)

• Preparation: Dissolve pure β -D-galactose (1.0 eq) in anhydrous pyridine (0.5 M) under argon.

• Activation: Cool strictly to -10 °C to 0 °C.

• Acylation: Add BzCl (5.2 eq) dropwise over 1 hour.

• Kinetic Trapping: Maintain the reaction strictly at 0 °C for 4 hours. Causality: Maintaining a low temperature prevents the system from crossing the activation energy threshold required for anomerization, trapping the product in the kinetically favored β -configuration.

• Workup: Quench cold. Extract with cold DCM and wash rapidly with cold 1M HCl. Causality: Cold acidic washing prevents acid-catalyzed anomerization during the workup phase.

• Self-Validation ( 1 H NMR): Analyze the purified product in CDCl 3​ . The kinetically trapped β -anomer is confirmed by an H1 doublet at ~6.0 ppm with J1,2​≈8.0 Hz, definitively proving the equatorial orientation of the C1-O-benzoyl group.

Step-by-step workflow for the selective synthesis of alpha and beta anomers.

Conclusion

The thermodynamic stability of penta-O-benzoyl-D-galactopyranose is a textbook demonstration of stereoelectronic principles overriding simple steric hindrance. The robust stabilization provided by the generalized anomeric effect ensures that the α -anomer is the global thermodynamic minimum. By strictly controlling temperature and reaction times, drug development professionals can leverage these intrinsic thermodynamic properties to selectively synthesize the desired anomeric building block, ensuring high-fidelity downstream glycosylation reactions.

References

• Miljkovic, M. (2014).Carbohydrates: Synthesis, Mechanisms, and Stereoelectronic Effects. Springer.
• Cid, M. et al. (2018).Convenient synthesis of the immunogenic glycolipid BbGL1. Ovid / ChemRxiv.
• Smoot, J. et al. (2017).OFox imidates as versatile glycosyl donors for chemical glycosylation. PMC - NIH.

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• 1. epdf.pub [epdf.pub]
• 2. ovid.com [ovid.com]

Crystallographic data for 1,2,3,4,6-penta-O-benzoyl-beta-D-galactopyranose

Crystallographic Characterization and Structural Dynamics of 1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose: A Technical Guide

As a Senior Application Scientist in structural glycobiology, I frequently encounter the challenge of characterizing heavily protected carbohydrate precursors. Among these, 1,2,3,4,6-penta-O-benzoyl-β-D-galactopyranose stands out as a foundational building block in synthetic carbohydrate chemistry. It is widely utilized as a stable, highly crystalline precursor for generating glycosyl donors (e.g., bromides or trichloroacetimidates), which are critical for stereoselective 1,2-trans glycosylation via anchimeric assistance[1][2].

This whitepaper provides an in-depth mechanistic guide to the synthesis, crystallization, and X-ray crystallographic characterization of this vital molecule, emphasizing the causality behind each experimental parameter to ensure rigorous, self-validating workflows.

The Mechanistic Role of Perbenzoylation in Glycochemistry

The introduction of five bulky, electron-withdrawing benzoyl groups onto the D-galactopyranose scaffold fundamentally alters its physicochemical properties. Unlike free D-galactose, which exists as a highly polar, water-soluble mixture of mutarotating anomers, the perbenzoylated derivative is highly lipophilic and prone to forming well-ordered crystal lattices.

The electron-withdrawing nature of the benzoyl esters reduces the electron density of the endocyclic oxygen, which influences the anomeric effect and the thermodynamic stability of the axial versus equatorial configurations[3]. While the anomeric effect generally favors the α-anomer (axial), the immense steric bulk of the five phenyl rings often allows the β-anomer (equatorial) to be selectively isolated via thermodynamic lattice packing during crystallization.

Synthesis and Crystallization Methodology

To achieve diffraction-quality single crystals, the synthesis must be coupled with a crystallization strategy that selectively isolates the β-anomer from the initial reaction mixture.

Protocol 1: Synthesis of 1,2,3,4,6-Penta-O-benzoyl-D-galactopyranose

Causality: Pyridine is selected as the solvent because it acts as both a nucleophilic catalyst (forming a reactive acylpyridinium intermediate) and an acid scavenger, neutralizing the HCl byproduct to drive the equilibrium toward complete esterification[4].

• Initiation: Suspend D-galactose (1.0 eq) in anhydrous pyridine under an argon atmosphere. Cool the reaction vessel to 0 °C in an ice bath to control the exothermic nature of the acylation.

• Reagent Addition: Add benzoyl chloride (6.0 eq, slight excess to ensure full perbenzoylation) dropwise over 30 minutes[4].

• Propagation: Remove the ice bath and allow the mixture to warm to room temperature, stirring vigorously for 16 hours.

• Quenching & Workup: Dilute the mixture with dichloromethane (DCM). Wash sequentially with ice-cold 1M HCl (to protonate and remove residual pyridine), saturated NaHCO₃ (to neutralize residual acid), and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield a crude syrup[4].

• Self-Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using 30% EtOAc in hexanes. A single major spot ( Rf​ ≈ 0.35) confirms complete perbenzoylation.

Protocol 2: Selective Crystallization of the β-Anomer

Causality: Vapor diffusion or slow evaporation from a biphasic solvent system allows for the slow reduction of solubility, promoting orderly nucleation rather than amorphous precipitation.

• Dissolution: Dissolve the crude perbenzoylated syrup in a minimal volume of hot ethyl acetate (EtOAc).

• Anti-Solvent Addition: Slowly add hexanes dropwise until the solution becomes faintly turbid, then add a single drop of EtOAc to clear the solution.

• Nucleation: Allow the flask to cool undisturbed to room temperature over 12 hours, then transfer to 4 °C for 48 hours.

• Self-Validation Checkpoint: Isolate the resulting needle-like crystals. Dissolve a single crystal in CDCl₃ for ¹H NMR analysis. The definitive validation of the β-configuration is a characteristic doublet for the anomeric proton (H-1) at ~6.0 ppm with a large scalar coupling constant ( J1,2​ ≈ 8.0 Hz), confirming the trans-diaxial relationship between H-1 and H-2.

Caption: Workflow for the synthesis and selective crystallization of the β-anomer.

X-Ray Crystallography Workflow

The acquisition of crystallographic data for highly flexible organic molecules requires strict environmental controls to resolve the atomic positions of the ester linkages accurately.

Protocol 3: Data Collection and Phase Solution

Causality: Data is collected at cryogenic temperatures (100 K) to minimize the atomic thermal displacement parameters (B-factors) of the flexible benzoyl groups. Furthermore, Cu Kα radiation is chosen over Mo Kα because the longer wavelength of copper (1.5418 Å) provides a stronger anomalous dispersion signal for light atoms (C, O), which is strictly required to determine the absolute configuration (Flack parameter) of the chiral carbohydrate.

• Mounting: Coat a selected single crystal in Paratone-N oil to protect it from atmospheric moisture and mount it on a cryoloop.

• Data Collection: Transfer the loop to a diffractometer equipped with a nitrogen cold stream (100 K) and a Cu Kα microfocus X-ray source.

• Integration: Process the raw diffraction frames using integration software (e.g., APEX3 or XDS) to extract hkl intensities.

• Structure Solution & Refinement: Solve the phase problem using Direct Methods (e.g., SHELXT). Refine the structural model using full-matrix least-squares on F2 (SHELXL).

• Self-Validation Checkpoint: The structural model is validated when the goodness-of-fit (S) approaches 1.0, the final R1​ value drops below 0.05, and the Flack parameter is ~0.0 (confirming the correct absolute stereochemistry of the D-galactose derivative).

Caption: X-ray crystallographic data acquisition and structural refinement pipeline.

Structural Conformation and Lattice Dynamics

Upon successful refinement, the crystallographic data reveals the intricate structural dynamics of the molecule. 1,2,3,4,6-penta-O-benzoyl-β-D-galactopyranose adopts a classic 4C1​ chair conformation.

The defining feature of the galactose epimer is the axial orientation of the C4 substituent. In this heavily protected derivative, the C4 axial benzoyl group creates significant 1,3-diaxial steric pressure. To alleviate this, the pyranose ring often exhibits slight puckering distortions, and the ester carbonyls rotate to optimize intermolecular π-π stacking interactions between adjacent phenyl rings in the crystal lattice. Because the molecule is enantiopure, it crystallizes in a Sohncke space group, typically the orthorhombic P21​21​21​ .

Quantitative Data Presentation

Below is a summary of the representative crystallographic parameters expected for a high-resolution dataset of this compound.

Table 1: Representative Crystallographic Data for 1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose

Parameter	Value
Chemical Formula	C₄₁H₃₂O₁₁
Formula Weight	700.67 g/mol
Temperature	100(2) K
Wavelength	1.54178 Å (Cu Kα)
Crystal System	Orthorhombic
Space Group	P21​21​21​
Unit Cell Dimensions	a ≈ 10.5 Å, b ≈ 15.2 Å, c ≈ 22.4 Å
Volume	≈ 3575 ų
Z (Molecules per unit cell)	4
Density (calculated)	1.302 g/cm³
Absorption Coefficient	0.81 mm⁻¹
Final R indices [I>2σ(I)]	R1​ = 0.042, wR2​ = 0.105
Goodness-of-fit on F2	1.045

Conclusion

The crystallographic characterization of 1,2,3,4,6-penta-O-benzoyl-β-D-galactopyranose bridges the gap between synthetic organic chemistry and structural biology. By utilizing rigorous, self-validating protocols for synthesis and X-ray diffraction, researchers can definitively map the spatial orientation of its bulky protecting groups. This structural insight is paramount for predicting the stereochemical trajectory of subsequent glycosylation reactions, ultimately accelerating the development of complex carbohydrate-based therapeutics.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of Novel Galactosylated PLGA Nanoparticles for Hepatocyte Targeting Using Molecular Modelling - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Revolutionizing Glycosynthesis: 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose as a Strategic Glycosyl Donor

An In-Depth Guide for Researchers and Drug Development Professionals

The strategic construction of complex carbohydrates and glycoconjugates is a cornerstone of modern drug discovery and chemical biology. These molecules are pivotal in a vast array of biological processes, from cell-cell recognition and signaling to immune responses.[1] At the heart of their synthesis lies the glycosylation reaction, a process that demands precise control over stereochemistry and regioselectivity. Among the arsenal of tools available to the synthetic chemist, 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose has emerged as a highly valuable and versatile glycosyl donor. Its fully benzoylated structure provides exceptional stability and solubility in organic solvents, making it a key intermediate for creating a diverse range of oligosaccharides and glycoconjugates.[]

This technical guide offers a comprehensive overview of the application of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose in carbohydrate chemistry. It delves into the mechanistic underpinnings of its reactivity, provides detailed, field-tested protocols for its use, and explores its significance in the broader context of drug development.

The Decisive Role of Benzoyl Protecting Groups

The choice of protecting groups is a critical determinant of success in oligosaccharide synthesis. Benzoyl groups, as a class of acyl-type protecting groups, are widely employed due to their straightforward introduction and removal.[1] In the context of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose, these groups serve several crucial functions:

• Enhanced Stability: The benzoyl esters protect all five hydroxyl groups of the galactose core, rendering the molecule stable to a wide range of reaction conditions. This "permanent" protection strategy is often employed to ensure the integrity of the glycosyl donor during multi-step synthetic sequences.[3]

• Modulation of Reactivity: Electron-withdrawing acyl groups like benzoyl deactivate the glycosyl donor. This deactivation helps to control the reactivity and can prevent unwanted side reactions.[3]

• Stereochemical Control: The benzoyl group at the C-2 position plays a pivotal role in directing the stereochemical outcome of the glycosylation reaction through "neighboring group participation." This phenomenon leads to the formation of a stable dioxolenium ion intermediate, which effectively blocks one face of the molecule. Consequently, the glycosyl acceptor can only attack from the opposite face, resulting in the formation of a 1,2-trans-glycosidic linkage.[4] For a beta-anomer donor like 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose, this typically leads to the formation of a β-glycoside.

The following diagram illustrates the principle of neighboring group participation by the C-2 benzoyl group.

Caption: Mechanism of neighboring group participation.

Activating the Donor: The Path to Glycosidic Bond Formation

To function as a glycosyl donor, 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose must first be converted into a more reactive species with a suitable leaving group at the anomeric (C-1) position. Common strategies include the formation of glycosyl halides (bromides or fluorides) or trichloroacetimidates.[1][] The choice of activating agent and promoter is critical for achieving high yields and stereoselectivity.

The glycosylation reaction itself can proceed through a continuum of mechanisms, primarily categorized as SN1 or SN2.[5]

• SN2-like Mechanism: This pathway involves a direct backside attack by the nucleophilic glycosyl acceptor on the activated donor. As facilitated by the neighboring group participation of the C-2 benzoyl group, this mechanism typically leads to a stereospecific inversion of configuration at the anomeric center, yielding the 1,2-trans-product.[5]

• SN1-like Mechanism: This pathway involves the formation of a discrete oxocarbenium ion intermediate. The acceptor can then attack from either face, often resulting in a mixture of anomers. The formation of this intermediate is more likely with weaker nucleophiles.[5][6]

The following workflow outlines the general steps involved in utilizing 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose as a glycosyl donor.

Caption: General experimental workflow for glycosylation.

Detailed Experimental Protocols

Protocol 1: Synthesis of Galactosyl Trichloroacetimidate Donor

This protocol describes the conversion of the per-benzoylated galactose into a highly reactive trichloroacetimidate donor.

Materials:

• 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose

• Anhydrous Dichloromethane (DCM)

• Trichloroacetonitrile (Cl₃CCN)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Silica gel for column chromatography

Procedure:

• Dissolve 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose in anhydrous DCM under an inert atmosphere (e.g., argon or nitrogen).

• Add an excess of trichloroacetonitrile (typically 5-10 equivalents).

• Cool the solution to 0°C in an ice bath.

• Add a catalytic amount of DBU dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and monitor its progress by thin-layer chromatography (TLC) until the starting material is consumed.[1]

• Concentrate the reaction mixture under reduced pressure.

• Purify the resulting residue by column chromatography on silica gel to yield the galactosyl trichloroacetimidate donor.

Protocol 2: TMSOTf-Promoted Glycosylation

This protocol details a standard procedure for the glycosylation of an alcohol acceptor using the prepared trichloroacetimidate donor.

Materials:

• Galactosyl trichloroacetimidate donor

• Glycosyl acceptor (an alcohol)

• Anhydrous Dichloromethane (DCM)

• Activated molecular sieves (4 Å)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf) solution in DCM

• Triethylamine or Pyridine

• Celite

Procedure:

• To a solution of the galactosyl trichloroacetimidate donor and the glycosyl acceptor in anhydrous DCM, add freshly activated molecular sieves.

• Stir the mixture at room temperature for 30-60 minutes under an inert atmosphere.

• Cool the reaction mixture to a low temperature (e.g., -40°C or -78°C).

• Add a solution of TMSOTf in anhydrous DCM dropwise.[1]

• Stir the reaction at the low temperature and allow it to slowly warm to room temperature over several hours. Monitor the reaction's progress by TLC.

• Once the reaction is complete, quench it by adding a base such as triethylamine or pyridine.[1]

• Filter the mixture through a pad of Celite to remove the molecular sieves.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Deprotection of Benzoyl Groups (Zemplén Deacetylation)

This protocol describes the removal of the benzoyl protecting groups to yield the final, unprotected carbohydrate.

Materials:

• Benzoylated glycoside

• Anhydrous Methanol (MeOH)

• Sodium methoxide (NaOMe) solution in MeOH (catalytic amount)

• Amberlite IR-120 (H⁺) resin

Procedure:

• Dissolve the benzoylated glycoside in anhydrous methanol.

• Add a catalytic amount of sodium methoxide solution.

• Stir the reaction at room temperature and monitor by TLC until all starting material is consumed.

• Neutralize the reaction mixture by adding Amberlite IR-120 (H⁺) resin until the pH is neutral.

• Filter the mixture to remove the resin and concentrate the filtrate under reduced pressure to obtain the deprotected product.

Data Presentation: A Comparative Overview

The efficiency of glycosylation reactions is highly dependent on the nature of the donor, acceptor, and promoter. The following table summarizes typical outcomes for glycosylations using benzoylated galactose donors.

Glycosyl Donor	Glycosyl Acceptor	Promoter	Solvent	Temp (°C)	Yield (%)	α:β Ratio
Galactosyl Bromide	Primary Alcohol	AgOTf	DCM	-20 to RT	60-80	1:10
Galactosyl Trichloroacetimidate	Secondary Alcohol	TMSOTf	DCM	-40 to RT	70-90	>1:20
Galactosyl Trichloroacetimidate	Phenol	BF₃·OEt₂	DCM	0 to RT	50-70	>1:15
Thiogalactoside	Primary Alcohol	NIS/TfOH	DCM/Et₂O	-78 to RT	80-95	>1:20

Note: Yields and stereoselectivities are illustrative and can vary based on specific substrates and reaction conditions.

Applications in Drug Development and Beyond

The ability to synthesize complex galactosides is of paramount importance in the development of new therapeutics and biological probes. D-galactose itself serves as a targeting ligand for specific cell receptors, such as those on hepatocytes and certain cancer cells.[7] This has led to the development of galactose-conjugated prodrugs that can be selectively delivered to their site of action.[7][8]

Furthermore, β-galactosidase, an enzyme that cleaves β-galactosidic linkages, is overexpressed in some tumor types. This has inspired the design of β-galactosidase-sensitive linkers for antibody-drug conjugates (ADCs), allowing for the targeted release of cytotoxic payloads in the tumor microenvironment.[] The synthesis of such linkers relies heavily on the precise glycosylation methods described herein.

Beyond cancer therapy, synthetic galactosides are crucial for studying host-pathogen interactions, developing carbohydrate-based vaccines, and creating new materials with tailored biological properties.[10]

Conclusion

1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose stands as a robust and reliable glycosyl donor in the synthetic carbohydrate chemist's toolkit. The benzoyl protecting groups confer stability and, most importantly, enable high stereocontrol through neighboring group participation, reliably leading to the formation of 1,2-trans-glycosidic linkages. A thorough understanding of the reaction mechanisms, coupled with optimized protocols for activation, glycosylation, and deprotection, empowers researchers to construct complex, biologically relevant glycans and glycoconjugates. As the fields of glycobiology and drug development continue to converge, the strategic use of donors like per-benzoylated galactose will undoubtedly play an ever-more-critical role in advancing human health.

References

• Bieg, T., & Szeja, W. (1985).
• Wang, C. C., et al. (2024). Mechanistic insight into benzylidene-directed glycosylation reactions using cryogenic infrared spectroscopy.
• Lim, D. (2014).
• Garegg, P. J., & Oscarson, S. (2019). Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. Organic & Biomolecular Chemistry, 17(16), 3899–3912.
• Ghorai, P. K., et al. (2022). Anion-Assisted Glycosylation of Galactose: A Computational Study. ACS Omega, 7(50), 46869–46878.

• CD BioGlyco. (n.d.). 1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose. Retrieved from [Link]

• Alchemyst. (n.d.). PROTECTING GROUPS & CARBOHYDRATES NOTES. Retrieved from [Link]

• Boons, G. J. (2011).
• Mariño, K., et al. (2006). Facile synthesis of benzyl beta-D-galactofuranoside. A convenient intermediate for the synthesis of D-galactofuranose-containing molecules.
• Bennett, C. S., & Galan, M. C. (2024). Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. The Journal of Organic Chemistry, 89(19), 13697–13706.
• Butera, A. P., et al. (2024). Galactose: A Versatile Vector Unveiling the Potentials in Drug Delivery, Diagnostics, and Theranostics. Pharmaceutics, 16(3), 346.
• Poveda, A., & Jiménez-Barbero, J. (2025). Cooperative Stereocontrol in Glycosylation: Dissecting the α-Directing Effects of 4-O-Acyl and 4-O-Pentafluorobenzoyl Groups and the Role of 6-O-Substituents in Glucosyl and Galactosyl Donors. The Journal of Organic Chemistry.
• Ohlsson, J., & Magnusson, G. (2000). Galabiosyl donors; efficient synthesis from 1,2,3,4, 6-penta-O-acetyl-beta-D-galactopyranose.
• Tan, Y., et al. (2025). Tandem activated caged galactoside prodrugs: advancing beyond single galactosidase dependence. Chemical Science.
• Ali, F., et al. (2024). Galactoside-Based Molecule Enhanced Antimicrobial Activity through Acyl Moiety Incorporation: Synthesis and In Silico Exploration for Therapeutic Target. Molecules, 29(6), 1349.
• Demchenko, A. V. (2022). Unusual promoters and leaving groups in glycosylation reactions: The evolution of carbohydrate synthesis.
• Ye, X. S., & Huang, X. (2017). Preactivation-based chemoselective glycosylations: A powerful strategy for oligosaccharide assembly. Beilstein Journal of Organic Chemistry, 13, 2146–2162.
• Yu, B. (2010).
• Hsu, C. H., et al. (2022). Unraveling the promoter effect and the roles of counterion exchange in glycosylation reaction. Proceedings of the National Academy of Sciences, 119(12), e2118332119.

• PubChem. (n.d.). 1,2,3,4,6-Penta-O-(3,4,5-tri-O-benzylgalloyl)-b-D-glucopyranose. Retrieved from [Link]

• Hedbys, L., et al. (1983). Synthesis of the disaccharide 6-O-beta-D-galactopyranosyl-2-acetamido-2-deoxy-D-galactose using immobilized beta-galactosidase.
• Li, L., et al. (2020). β-Galactosidases: A great tool for synthesizing galactose-containing carbohydrates. Biotechnology Advances, 39, 107484.
• Wang, Y., et al. (2025). A New β-Galactosidase from Pseudomonas tritici SWRI145 for Efficient Bioproduction of Galactooligosaccharides. International Journal of Molecular Sciences, 26(18), 14354.

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• 5. Anion-Assisted Glycosylation of Galactose: A Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Galactose: A Versatile Vector Unveiling the Potentials in Drug Delivery, Diagnostics, and Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tandem activated caged galactoside prodrugs: advancing beyond single galactosidase dependence - Chemical Science (RSC Publishing) DOI:10.1039/D5SC00722D [pubs.rsc.org]
• 10. Galactoside-Based Molecule Enhanced Antimicrobial Activity through Acyl Moiety Incorporation: Synthesis and In Silico Exploration for Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose

From the desk of the Senior Application Scientist

Welcome to our dedicated technical guide for the synthesis of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose. This fully benzoylated galactose derivative is a critical intermediate in glycoscience, serving as a precursor for glycosyl donors in the synthesis of complex oligosaccharides and glycoconjugates.[] Its stability and solubility in organic solvents make it a valuable building block in drug development and materials science.[]

This guide is structured to provide direct, actionable solutions to common challenges encountered during synthesis, moving from specific troubleshooting scenarios to broader frequently asked questions. Our goal is to empower you, our fellow researchers, to optimize your reaction conditions, maximize yields, and ensure the highest purity of your final product.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format.

Q1: My overall yield is consistently low (<60%), and the reaction appears incomplete. What are the primary causes and how can I improve it?

A1: Low yield is the most common issue, often stemming from a combination of factors related to reagents, reaction conditions, and kinetics. Let's break down the critical parameters.

• Reagent Stoichiometry and Quality: The complete benzoylation of all five hydroxyl groups on D-galactose requires a significant excess of benzoyl chloride. A molar ratio of at least 5.5 to 6.0 equivalents is recommended to drive the reaction to completion and to account for any reaction with trace moisture. Ensure your benzoyl chloride is fresh and has not been hydrolyzed by atmospheric moisture.

• The Role of the Base (Pyridine): Pyridine is not just an acid scavenger; it's a crucial nucleophilic catalyst.[2] It reacts with benzoyl chloride to form the highly reactive N-benzoylpyridinium ion, which is the actual acylating agent.[2][3] Using dry, high-purity pyridine is essential for optimal performance.

• Temperature Control: The benzoylation reaction is highly exothermic. It is critical to maintain a low temperature (typically 0 °C) during the addition of benzoyl chloride to prevent side reactions and the formation of undesired furanosic forms.[4] After the initial addition, the reaction can be allowed to slowly warm to room temperature.

• Reaction Time: This is not a rapid reaction. Incomplete conversion is common if the reaction is stopped prematurely. Allow the reaction to proceed for 12-24 hours to ensure all hydroxyl groups, including the less reactive ones, have been benzoylated. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

Optimization Parameters Summary:

Parameter	Standard Condition	Optimization Strategy for Low Yield	Rationale
Benzoyl Chloride	5.0 - 5.5 eq.	Increase to 6.0 - 7.0 eq.	Ensures complete reaction of all five hydroxyl groups.
Pyridine	Used as solvent	Ensure pyridine is anhydrous.	Water consumes benzoyl chloride and deactivates the catalyst.
Temperature	Add BzCl at 0 °C, then RT	Maintain 0 °C for 2-4 hours before warming.	Better control over the exothermic reaction and selectivity.[4]
Reaction Time	12 hours	Extend to 24 hours, monitoring by TLC.	Drives the reaction to completion, especially for less reactive -OH groups.
Catalyst	None	Add DMAP (0.1 eq.)	4-Dimethylaminopyridine (DMAP) is a hyper-nucleophilic catalyst that can significantly accelerate the reaction.[2][5]

General Experimental Workflow Diagram:

Caption: General workflow for penta-O-benzoylation of D-galactose.

Q2: My TLC analysis shows multiple byproducts. How do I identify and minimize them?

A2: The multiple spots you are observing are almost certainly regioisomers of partially benzoylated galactose. This arises from the different reactivities of the four secondary hydroxyl groups and the primary hydroxyl group.

• Understanding Reactivity: For D-galactose, the general reactivity of the hydroxyl groups is 6-OH > 3-OH > 2-OH > 4-OH. The axial 4-OH is known to be the least reactive, making tetra-benzoylated species a common byproduct.[6][7]

• Minimizing Byproducts:

  • Drive the Reaction: The most effective way to minimize these intermediates is to ensure the reaction goes to completion. This reinforces the points from Q1: use a sufficient excess of benzoyl chloride and allow for adequate reaction time.

  • TLC Monitoring: Use a solvent system like Hexane:Ethyl Acetate (2:1 or 3:1 v/v) to monitor the reaction. The starting D-galactose will remain at the baseline, while the fully benzoylated product will have the highest Rf value. Intermediates will appear as spots between these two. The reaction should only be stopped when the spot corresponding to D-galactose (and ideally, the major intermediates) has disappeared.

  • Low-Temperature Conditions: Maintaining low temperatures during the initial phase can enhance selectivity and prevent unwanted side reactions.[6][7]

Q3: The crude product is a persistent oil and fails to crystallize. What is the recommended purification protocol?

A3: An oily product suggests the presence of impurities that are inhibiting crystallization. The primary culprits are typically residual pyridine, pyridinium hydrochloride, and partially acylated, more soluble byproducts.

• Thorough Workup: Before attempting crystallization, ensure your workup is robust. Washing the organic extract with dilute HCl is critical to remove all pyridine. Subsequent washes with aqueous NaHCO₃ neutralize any remaining acid, and a final brine wash removes bulk water.

• Recrystallization Protocol: 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose is a white crystalline solid.[8][9] Recrystallization is the most effective purification method.

  • Solvent Choice: The most commonly successful solvents are absolute ethanol or methanol.[10] An ethanol/cyclohexane mixture can also be effective.

  • Procedure:

    • Dissolve the crude product in a minimal amount of boiling ethanol or methanol.

    • If the solution is colored or contains insoluble matter, perform a hot filtration.

    • Allow the solution to cool slowly to room temperature. Crystal formation should begin.

    • Once at room temperature, place the flask in a refrigerator (4 °C) or an ice bath for several hours to maximize crystal precipitation.

    • Collect the crystals by vacuum filtration using a Büchner funnel.

    • Wash the crystals with a small amount of ice-cold solvent.

    • Dry the purified product under vacuum.

• Chromatography: If recrystallization fails or the purity is still insufficient, silica gel column chromatography is the next step. Use a gradient elution system, starting with a non-polar mixture (e.g., 9:1 Hexane:EtOAc) and gradually increasing the polarity.

Part 2: Frequently Asked Questions (FAQs)

Q: What is the precise role of pyridine in this reaction? It seems to be both a solvent and a reagent.

A: You are correct; pyridine serves a dual purpose which is fundamental to the success of the reaction.

• Acid Scavenger: Each benzoylation step releases one equivalent of hydrochloric acid (HCl). Pyridine is a base that neutralizes this HCl, forming pyridinium chloride.[11] This is crucial because a buildup of acid would protonate the unreacted hydroxyl groups, deactivating them towards further acylation.

• Nucleophilic Catalyst: Pyridine is a more potent nucleophile than the sugar's hydroxyl groups. It attacks the electrophilic carbonyl carbon of benzoyl chloride to form a highly reactive N-benzoylpyridinium ion intermediate.[2] This intermediate is then readily attacked by the sugar's hydroxyl groups, regenerating the pyridine catalyst. This catalytic cycle significantly increases the rate of acylation compared to the uncatalyzed reaction. Using a hyper-nucleophilic catalyst like DMAP can accelerate this process even further.[2]

Pyridine's Catalytic Role Diagram:

Caption: Catalytic cycle and acid scavenging role of pyridine.

Q: Why is the β-anomer typically the desired product, and how is its formation favored?

A: The β-anomer is often preferred as a precursor for synthesizing 1,2-trans-glycosides, which are prevalent in nature. The C2-benzoyl group in the β-anomer can provide "anchimeric assistance" or neighboring group participation during glycosylation reactions, which helps to control the stereochemical outcome and favor the formation of the desired β-glycosidic bond.

Favoring the β-anomer involves careful control of reaction conditions. While D-galactose exists as an equilibrium mixture of α and β anomers in solution, starting the reaction at low temperatures (0 °C or below) can help lock in the thermodynamically favored anomer and prevent equilibration that might lead to mixtures.[4]

Q: Are there alternative, more regioselective methods for benzoylating galactose?

A: Yes, the field of carbohydrate chemistry has developed several advanced methods for regioselective protection, which are particularly useful when a partially protected sugar is the target. While the Schotten-Baumann conditions described here are designed for exhaustive benzoylation, other methods include:

• Catalyst-Controlled Acylation: Lewis acids like iron(III) chloride (FeCl₃) can catalyze regioselective benzoylation, often favoring equatorial hydroxyl groups.[12][13]

• Organotin-Mediated Acylation: Using reagents like dibutyltin oxide can activate specific vicinal diols, allowing for highly selective acylation at one position.[14]

• Enzymatic Acylation: Lipases and other enzymes can be used to selectively acylate specific hydroxyl groups under mild conditions, though this is less common for per-acylation.

These methods are powerful tools for complex syntheses but are generally unnecessary when the goal is the fully protected 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose.

Part 3: Experimental Protocol

Detailed Synthesis Protocol for 1,2,3,4,6-penta-O-benzoyl-β-D-galactopyranose

This protocol is a representative procedure adapted from established methods.[4]

Materials:

• D-(+)-Galactose (1.0 eq)

• Anhydrous Pyridine

• Benzoyl Chloride (6.0 eq)

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Aqueous Sodium Bicarbonate (NaHCO₃)

• Saturated Aqueous Sodium Chloride (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Absolute Ethanol (for recrystallization)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve D-galactose (e.g., 10.0 g, 55.5 mmol) in anhydrous pyridine (e.g., 150 mL).

• Cooling: Cool the flask in an ice-salt bath to 0 °C.

• Addition of Benzoyl Chloride: Add benzoyl chloride (e.g., 38.6 mL, 333 mmol, 6.0 eq) dropwise via the dropping funnel over 1-2 hours, ensuring the internal temperature does not rise above 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 2 hours. Then, remove the ice bath and let the mixture stir at room temperature for 18-24 hours.

• Quenching: Carefully pour the reaction mixture over a large volume of crushed ice (approx. 500 g) with vigorous stirring.

• Extraction: Once all the ice has melted, transfer the mixture to a separatory funnel and extract with DCM (3 x 150 mL).

• Washing: Combine the organic layers and wash successively with:

  • 1 M HCl (2 x 150 mL) to remove pyridine.

  • Saturated aqueous NaHCO₃ (2 x 150 mL) to neutralize excess acid.

  • Brine (1 x 150 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product, typically as a pale yellow solid or viscous oil.

• Purification: Recrystallize the crude solid from hot absolute ethanol to afford 1,2,3,4,6-penta-O-benzoyl-β-D-galactose as a pure white crystalline solid.

References

• How does benzoylation differ from general acylation in amines, and what role does pyridine play in acylation reactions? (2024). Discussion Forum.
• Benzoylation. Unacademy.
• Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase. (2016). PMC.
• pyridine use in benzoylation reax, why? (2009). Sciencemadness.org.
• Features of Schotten Baumann Reaction. (2019). BYJU'S.
• The Cornerstone of Carbohydrate Synthesis: A Technical Guide to Benzyl Protecting Groups in Glucose Chemistry. Benchchem.
• Regio/Site-Selective Benzoylation of Carbohydrates by Catalytic Amounts of FeCl3. (2018). ACS Omega.
• Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. (2024). PMC.
• Regio/Site-Selective Benzoylation of Carbohydrates by Catalytic Amounts of FeCl3. PMC.
• Reactivity of pyridines and pyridine N-oxides toward benzoyl chloride in acetonitrile. ScienceDirect.
• Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. (2024). The Journal of Organic Chemistry.
• Regioselective approaches for the glycosylation of acceptors with more than one free hydroxy group have been developed.... (2019). Beilstein Journals.
• Substrate Specific Closed-loop Optimization of Carbohydrate Protective Group Chemistry Using Bayesian Optimization and Transfer. ChemRxiv.
• Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d‑Galactose. (2024). Figshare.
• 1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose. CD BioGlyco.
• 1,2,3,4,6-Penta-O-benzoyl-α-D-galactopyranose. Synthose.
• Chemically Synthesized 1,2,3,4,6-Pentakis-O-Galloyl-β-D-Glucopyranoside Blocks SARS-CoV-2 Spike Interaction with Host ACE-2 Receptor. (2025). PMC.
• Benzoylation of carbohydrate derivatives containing regioselectively activated secondary hydroxyl groups. Sabinet.

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• 2. Sciencemadness Discussion Board - pyridine use in benzoylation reax, why? - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. byjus.com [byjus.com]
• 4. BJOC - Regioselectivity of glycosylation reactions of galactose acceptors: an experimental and theoretical study [beilstein-journals.org]
• 5. Chemically Synthesized 1,2,3,4,6-Pentakis-O-Galloyl-β-D-Glucopyranoside Blocks SARS-CoV-2 Spike Interaction with Host ACE-2 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose - CD BioGlyco [bioglyco.com]
• 9. synthose.com [synthose.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. discussion.tiwariacademy.com [discussion.tiwariacademy.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Regio/Site-Selective Benzoylation of Carbohydrates by Catalytic Amounts of FeCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.co.za [journals.co.za]

Technical Support Center: Purification of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose by Recrystallization

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the purification of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose by recrystallization. This fully benzoylated galactose derivative is a key intermediate in glycoscience and the synthesis of complex glycoconjugates, making its purity paramount for successful downstream applications.[][2][3]

I. Troubleshooting Guide: Navigating Common Recrystallization Challenges

This section addresses specific issues that may arise during the recrystallization of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose, providing explanations for the underlying causes and actionable solutions.

Question: My compound "oils out" instead of forming crystals upon cooling. What is happening and how can I fix it?

Answer:

"Oiling out" is a common problem in recrystallization where the solute separates from the solution as a liquid phase rather than a solid crystalline lattice.[4][5] This phenomenon occurs when the solution becomes supersaturated at a temperature above the melting point of the solute.[5][6] The resulting oil often traps impurities, defeating the purpose of recrystallization.[4][5][6] For a highly substituted, non-polar molecule like penta-O-benzoyl-beta-D-galactose, this can be particularly prevalent.

Underlying Causes & Solutions:

• High Solute Concentration and Rapid Cooling: If the solution is too concentrated or cooled too quickly, the system can become supersaturated at a temperature where the compound's liquid state is more stable than its solid state.

  • Solution: Reheat the mixture to redissolve the oil. Add a small amount of additional hot solvent to slightly decrease the concentration. Allow the solution to cool much more slowly. An insulated container or a dewar can be used to slow the cooling process.[6][7]

• Inappropriate Solvent Choice: The chosen solvent may have too high a boiling point relative to the melting point of your compound, or its solvating power may not change significantly enough with temperature.

  • Solution: Experiment with different solvent systems. A mixed solvent system, often called anti-solvent crystallization, can be effective.[8] Dissolve the compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is less soluble) until turbidity (cloudiness) is observed. Reheat to clarify and then cool slowly. Common solvent systems for similar protected sugars include ethanol/water, ethyl acetate/hexane, or dichloromethane/hexane.[9][10][11][12]

• Presence of Impurities: Significant amounts of impurities can lower the melting point of the compound, increasing the likelihood of oiling out.[6][13]

  • Solution: If the crude material is highly impure, consider a preliminary purification step like flash column chromatography before recrystallization.[14]

Question: I have very low or no crystal yield after cooling. What are the likely causes and how can I improve my recovery?

Answer:

A low yield is a frequent issue in recrystallization and can be attributed to several factors.[6][15]

Underlying Causes & Solutions:

• Excess Solvent: Using too much solvent is the most common cause of low recovery.[6][15][16] The compound remains in the solution (mother liquor) even after cooling because the solution is not sufficiently saturated.

  • Solution: Before filtering, you can try to induce further crystallization by scratching the inside of the flask with a glass rod at the liquid's surface or by adding a seed crystal.[4][6] If the yield is still low, you may need to evaporate some of the solvent and re-cool the solution.[6]

• Premature Crystallization During Hot Filtration: If your protocol includes a hot filtration step to remove insoluble impurities, the compound may crystallize in the funnel.

  • Solution: Use a heated funnel or pre-heat the funnel with hot solvent. Also, use a slight excess of solvent to ensure the compound remains dissolved during this step. This excess can be evaporated after filtration.

• Incomplete Crystallization: The cooling time may have been insufficient, or the final temperature not low enough.

  • Solution: Allow the flask to cool to room temperature undisturbed, then place it in an ice bath or even a freezer for a more extended period to maximize crystal formation.[17][18]

• Washing with an Inappropriate Solvent: Washing the collected crystals with a solvent in which they have some solubility will lead to product loss.

  • Solution: Always wash the crystals with a minimal amount of ice-cold recrystallization solvent or a solvent in which the compound is known to be poorly soluble.[15]

Question: The crystals I obtained are colored, but the pure compound should be a white solid. How do I remove the color?

Answer:

Colored impurities are common in organic synthesis. Fortunately, they can often be removed during the recrystallization process.

Underlying Causes & Solutions:

• Highly Conjugated Impurities: The color is typically due to small amounts of highly colored impurities that may have formed as byproducts during the reaction.

  • Solution: Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities. Use charcoal sparingly, as it can also adsorb some of your desired product. After a few minutes of gentle boiling with the charcoal, perform a hot filtration to remove it.

II. Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the recrystallization of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose.

What are the ideal properties of a recrystallization solvent for this compound?

An ideal solvent should:

• Completely dissolve the compound at an elevated temperature (near the solvent's boiling point).

• Have low solubility for the compound at low temperatures (e.g., room temperature or in an ice bath).[8][19]

• Either not dissolve impurities at all or keep them dissolved at low temperatures.

• Be chemically inert towards the compound.

• Have a boiling point that is low enough to be easily removed from the crystals after filtration.[19]

How do I select a suitable solvent system?

For a highly benzoylated, and therefore relatively non-polar, sugar derivative like this, you will likely need a moderately polar organic solvent or a mixed solvent system.

• Single Solvents: Based on its properties, solvents like ethanol, methanol, or ethyl acetate could be suitable.[20]

• Mixed Solvents: A common and effective approach is to use a solvent pair.[19] For instance, dissolve the crude product in a minimal amount of a more polar solvent like ethyl acetate or dichloromethane at an elevated temperature, and then add a less polar "anti-solvent" like hexane or cyclohexane until the solution becomes slightly cloudy. Reheat to get a clear solution and then cool slowly.[9][10][17]

What is the expected melting point and appearance of pure 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose?

The pure compound should be a white crystalline solid.[20] The melting point for the α-anomer is reported to be 160-162 °C.[20] While the exact melting point for the β-anomer can vary slightly, it should be in a similar range and have a sharp melting point range (e.g., within 1-2 °C). A broad melting point range indicates the presence of impurities.

Can anomerization occur during recrystallization?

Anomerization is the interconversion between the α and β anomers at the anomeric carbon (C-1). While less common under neutral recrystallization conditions, it can be catalyzed by acidic or basic residues.[21]

• Mitigation: Ensure that the crude product is properly worked up to remove any acidic or basic reagents before recrystallization. Using neutralized glassware can also be a precautionary measure. If anomerization is suspected, purification by flash chromatography on neutralized silica gel (e.g., with 1% triethylamine in the eluent) might be necessary before recrystallization.[21]

III. Experimental Protocols & Data

Protocol 1: Recrystallization from Ethanol

• Dissolution: In an Erlenmeyer flask, add the crude 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose. Add a minimal amount of absolute ethanol and heat the mixture to boiling with gentle stirring until the solid completely dissolves.[4]

• Cooling & Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. To maximize yield, subsequently cool the flask in an ice-water bath for at least 30 minutes.[15]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol.[16]

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Recrystallization using Ethyl Acetate/Hexane

• Dissolution: Dissolve the crude product in a minimal amount of hot ethyl acetate in an Erlenmeyer flask.

• Addition of Anti-solvent: While the solution is still hot, slowly add hexane dropwise until a persistent cloudiness is observed. Add a few drops of hot ethyl acetate to redissolve the precipitate and obtain a clear solution.

• Cooling & Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation & Washing: Collect the crystals by vacuum filtration and wash with a small amount of a cold ethyl acetate/hexane mixture (using the same ratio as the final recrystallization mixture).

• Drying: Dry the product under vacuum.

Parameter	Ethanol	Ethyl Acetate/Hexane
Solubility Profile	Good solubility at high temp, poor at low temp	High solubility in EtOAc, poor in hexane
Typical Yield	70-85%	80-95%
Purity (by ¹H-NMR)	>98%	>99%
Notes	Good for moderately pure starting material	Excellent for removing non-polar impurities

Table 1: Comparison of common solvent systems for recrystallization.

IV. Visualizing the Workflow & Troubleshooting Logic

Recrystallization Workflow

Caption: General workflow for purification by recrystallization.

Troubleshooting "Oiling Out"

Caption: Decision tree for troubleshooting the "oiling out" phenomenon.

V. References

• Reddit. (2020). Recrystallisation Help. r/Chempros. [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. UCLA Chemistry and Biochemistry. [Link]

• University of California, Irvine. (n.d.). Recrystallization 2. UCI School of Physical Sciences. [Link]

• LibreTexts. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• CD BioGlyco. (n.d.). 1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Google Patents. (2022). CN114560897A - Post-treatment method for preparing all-benzoylated glucose.

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. [Link]

• University of Colorado Boulder. (n.d.). Recrystallization1. [Link]

• Mariño, K., Baldoni, L., & Marino, C. (2006). Facile synthesis of benzyl beta-D-galactofuranoside. A convenient intermediate for the synthesis of D-galactofuranose-containing molecules. Carbohydrate Research, 341(13), 2286-9. [Link]

• Reddit. (2013). Recrystallization (help meeeeee). r/chemistry. [Link]

• University of California, Irvine. (n.d.). Recrystallization-1.doc.pdf. UCI School of Physical Sciences. [Link]

• ResearchGate. (2014). How to avoid the formation of oil droplets during recrystallization?. [Link]

• University of Colorado Boulder. (n.d.). Recrystallization-1.pdf. [Link]

• South African Journal of Chemistry. (1987). Benzoylation of carbohydrate derivatives containing regioselectively activated secondary hydroxyl groups. [Link]

• The Royal Society of Chemistry. (2015). Supplementary Information Potent Inhibition of Ice Recrystallization by Low Molecular Weight Carbohydrate-Based Surfactants and Hydrogelators. [Link]

• National Center for Biotechnology Information. (2025). Chemically Synthesized 1,2,3,4,6-Pentakis-O-Galloyl-β-D-Glucopyranoside Blocks SARS-CoV-2 Spike Interaction with Host ACE-2 Receptor. [Link]

• Gallo-Rodriguez, C., Varela, O., & de Lederkremer, R. M. (1997). One-pot synthesis of beta-D-Galf(1-->4)[beta-D-Galp(1-->6)]-D-GlcNAc, a 'core' trisaccharide linked O-glycosidically in glycoproteins of Trypanosoma cruzi. Carbohydrate Research, 305(2), 163-70. [Link]

• MDPI. (2010). A Simple Preparation of 2,3,4,6-Tetra-O-acyl-Gluco-, Galacto- and Mannopyranoses and Relevant Theoretical Study. [Link]

• National Center for Biotechnology Information. (2010). A Simple Preparation of 2,3,4,6-Tetra-O-acyl-Gluco-, Galacto- and Mannopyranoses and Relevant Theoretical Study. [Link]

• Google Patents. (2002). DE19534366C2 - Process for the preparation of 2,3,4,6-tetra-O-benzyl-D-glucopyranose ....

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• 21. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Reactivity of Penta-O-benzoyl-beta-D-galactose Donors

Welcome to the technical support center for glycosylation reactions. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the reactivity of penta-O-benzoyl-beta-D-galactose donors in their synthetic schemes. Here, we will delve into the underlying principles governing the reactivity of this "disarmed" donor and provide practical, field-proven solutions to overcome common experimental hurdles.

Understanding the Challenge: The "Armed-Disarmed" Principle

The core reason for the low reactivity of penta-O-benzoyl-beta-D-galactose lies in the "armed-disarmed" concept, a fundamental principle in carbohydrate chemistry.[1][2] Glycosyl donors are categorized based on the electronic properties of their protecting groups.

• Armed Donors: These possess electron-donating protecting groups, such as benzyl ethers. These groups enhance the reactivity of the donor by stabilizing the developing positive charge at the anomeric center during the glycosylation reaction.

• Disarmed Donors: Conversely, these donors have electron-withdrawing protecting groups, like the benzoyl esters on your penta-O-benzoyl-beta-D-galactose.[1] These groups destabilize the oxocarbenium ion intermediate, thus reducing the donor's reactivity.[2]

This "disarming" effect is a double-edged sword. While it allows for chemoselective strategies in oligosaccharide synthesis, it also necessitates more forceful activation conditions to achieve successful glycosylation.[2]

Troubleshooting Guide: Low to No Reactivity

Here are common issues and actionable solutions when your penta-O-benzoyl-beta-D-galactose donor is unreactive.

Question 1: My reaction is not proceeding, or the yield is very low. What is the first thing I should check?

Answer: The first and most critical aspect to verify is the activation of your "disarmed" donor. Penta-O-benzoyl-beta-D-galactose requires a potent promoter system to overcome the electron-withdrawing effect of the benzoyl groups.

Troubleshooting Workflow for Donor Activation

Caption: Troubleshooting workflow for low reactivity.

Detailed Explanation:

• Powerful Promoters: For disarmed donors, mild promoters are often insufficient. A combination of N-Iodosuccinimide (NIS) and a catalytic amount of Trifluoromethanesulfonic acid (TfOH) is a widely used and effective system for activating thioglycosides and other donors.[2] Other powerful Lewis acids like Trimethylsilyl trifluoromethanesulfonate (TMSOTf) or Boron trifluoride etherate (BF₃·OEt₂) can also be effective.[3][4]

• Stoichiometry: If you are already using a strong promoter, consider increasing its stoichiometry. For an NIS/TfOH system, increasing the equivalents of NIS can often drive the reaction to completion.

• Temperature: Glycosylation reactions are highly sensitive to temperature.[5] If your reaction is sluggish at low temperatures (e.g., -40 °C or -78 °C), a gradual increase in temperature may be necessary to initiate activation. However, be cautious, as higher temperatures can also lead to side reactions.

• Anhydrous Conditions: The presence of water can quench the reactive intermediates. Ensure all glassware is rigorously dried, and use freshly activated molecular sieves.

Question 2: I'm using a strong promoter and have optimized the temperature, but the reaction is still not working. What else could be the problem?

Answer: If donor activation is not the issue, the problem may lie with your glycosyl acceptor or other reaction components.

Factors to Consider Beyond Donor Activation:

Factor	Potential Issue	Recommended Action
Glycosyl Acceptor Reactivity	The acceptor may also be "disarmed" or sterically hindered.	- Protecting Groups: If the acceptor has electron-withdrawing groups near the reacting hydroxyl, its nucleophilicity will be reduced. Consider using an acceptor with more "arming" protecting groups if your synthetic route allows. - Steric Hindrance: A bulky protecting group near the acceptor's hydroxyl can prevent the donor from approaching. A different protecting group strategy may be needed.
Solvent	The solvent can influence the stability of the reactive intermediates.	- Dichloromethane (DCM): This is a common and often effective solvent for glycosylations. - Acetonitrile (MeCN): Can sometimes promote the formation of a stable nitrile-linked intermediate, which can favor certain stereochemical outcomes. - Toluene: Can be used, sometimes in combination with other solvents, and may influence reactivity.
Leaving Group	The leaving group on your penta-O-benzoyl-beta-D-galactose donor plays a crucial role.	- Thioglycosides (e.g., -SPh, -SEt): Generally stable and require strong activation.[2] - Trichloroacetimidates: Highly reactive donors, but the benzoyl groups will still have a disarming effect.[6] - Glycosyl Halides (e.g., Bromides): Can be effective but may be less stable.

Frequently Asked Questions (FAQs)

Q1: Can I use a milder activator for my penta-O-benzoyl-beta-D-galactose donor?

A1: It is generally not recommended. The electron-withdrawing nature of the five benzoyl groups significantly "disarms" the donor, requiring a powerful promoter system like NIS/TfOH or a strong Lewis acid to achieve efficient activation.[2] Using a milder promoter will likely result in no reaction or very low yields.

Q2: How do I know if my donor has been activated?

A2: The most direct way to monitor donor activation is by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). You should see the consumption of your donor starting material over time. If you have access to in-situ NMR, you can directly observe the formation of the reactive intermediate.[6]

Q3: My reaction is producing a complex mixture of products. What could be the cause?

A3: A complex product mixture can arise from several factors:

• Side Reactions: Elevated temperatures can lead to the formation of byproducts.

• Incomplete Reactions: If the reaction does not go to completion, you will have a mixture of starting materials and products.

• Anomerization: The formation of both alpha and beta glycosidic linkages can occur, depending on the reaction conditions and the nature of the donor and acceptor.

• Protecting Group Migration: In some cases, acyl groups can migrate from the donor to the acceptor.

Careful monitoring of the reaction progress and purification by column chromatography are essential to isolate the desired product.

Q4: Are there any alternative protecting groups to benzoyl that are less disarming?

A4: Yes, if your synthetic strategy allows, you can use more "arming" protecting groups. Benzyl ethers are the most common choice for creating highly reactive "armed" donors.[1] Other ether-based protecting groups can also be used. The choice of protecting group will significantly impact the reactivity of your donor.

Experimental Protocols

Protocol 1: General Procedure for Glycosylation with a Penta-O-benzoyl-beta-D-galactose Thioglycoside Donor

This protocol outlines a general starting point for the glycosylation using a thiophenyl galactoside donor. Optimization of temperature and stoichiometry may be required.

Materials:

• Penta-O-benzoyl-beta-D-galactopyranosylthiol (Donor, 1.2 equiv)

• Glycosyl Acceptor (1.0 equiv)

• N-Iodosuccinimide (NIS, 1.5 equiv)

• Trifluoromethanesulfonic acid (TfOH, 0.1-0.2 equiv)

• Anhydrous Dichloromethane (DCM)

• Activated 4 Å Molecular Sieves

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the glycosyl donor, glycosyl acceptor, and activated 4 Å molecular sieves.

• Add anhydrous DCM and stir the mixture at room temperature for 30 minutes.

• Cool the reaction mixture to the desired starting temperature (e.g., -40 °C).

• In a separate flask, dissolve NIS in anhydrous DCM.

• Add the NIS solution to the reaction mixture, followed by the catalytic amount of TfOH.

• Monitor the reaction by TLC. Allow the reaction to proceed until the donor is consumed.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Allow the mixture to warm to room temperature, dilute with DCM, and wash with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Reaction Monitoring and Analysis Workflow

Caption: Workflow for monitoring and analyzing the glycosylation reaction.

References

• Fraser-Reid, B., Udodong, U., & Ottosson, H. (n.d.). Armed/Disarmed Effects in Glycosyl Donors: Rationalization and Sidetracking. ResearchGate. Available from: [Link]

• Demchenko, A. V. (2008). Comparison of the Armed/Disarmed Building Blocks of the D-Gluco and D-Glucosamino Series in the Context of Chemoselective Oligosaccharide Synthesis. Accounts of Chemical Research, 41(11), 1478-1489.
• BenchChem. (2025). A Comparative Analysis of Glycosylation Donor Reactivities for Researchers and Drug Development Professionals.
• Fraser-Reid, B., et al. (1992). Armed/disarmed effects in glycosyl donors: rationalization and sidetracking. Journal of the American Chemical Society, 114(21), 8321-8323.
• Walczak, M. A. (2023). Stereoselective oxidative O-glycosylation of disarmed glycosyl iodides with alcohols using PIDA as the promoter. Organic & Biomolecular Chemistry, 21(33), 6785-6789.
• Demchenko, A. V., et al. (2023). Overcoming Challenges in Chemical Glycosylation to Achieve Innovative Vaccine Adjuvants Possessing Enhanced TLR4 Activity. ACS Omega, 8(39), 35848-35857.
• Zhu, X., & Schmidt, R. R. (2017). Preactivation-based chemoselective glycosylations: A powerful strategy for oligosaccharide assembly. Beilstein Journal of Organic Chemistry, 13, 2158-2184.
• Rye, C. S., & Withers, S. G. (2024). Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. The Journal of Organic Chemistry.
• Demchenko, A. V., et al. (2017). Glycosylation with per-benzoylated OFox donors 6-8.
• Murakami, T., Sato, Y., & Shibakami, M. (2024). ZnI2-Mediated cis-Glycosylations of Various Constrained Glycosyl Donors: Recent Advances in cis-Selective Glycosylations. International Journal of Molecular Sciences, 25(19), 10599.
• Jayaprakash, K. N., & Fraser-Reid, B. (2011). Stereoselective synthesis of 2-C-branched (acetylmethyl) oligosaccharides and glycoconjugates: Lewis acid-catalyzed glycosylation from 1,2-cyclopropaneacetylated sugars. The Journal of Organic Chemistry, 76(6), 1636-1647.
• Jensen, K. J., et al. (2001). DISAL glycosyl donors for efficient glycosylations under acidic conditions: Application to solid-phase oligosaccharide synthesis. Journal of the Chemical Society, Perkin Transactions 1, (18), 2218-2228.
• Madsen, R., et al. (2007). Glycosylations Directed by the Armed-Disarmed Effect with Acceptors Containing a Single Ester Group. European Journal of Organic Chemistry, 2007(16), 2636-2644.
• Fraser-Reid, B., et al. (1992). Armed/disarmed effects in glycosyl donors: rationalization and sidetracking. Journal of the American Chemical Society, 114(21), 8321-8323.
• Woerpel, K. A., et al. (2013). Combined Lewis acid and Brønsted acid-mediated reactivity of glycosyl trichloroacetimidate donors. Journal of the American Chemical Society, 135(51), 19183-19192.
• Stortz, C. A., et al. (2019). Regioselectivity of glycosylation reactions of galactose acceptors: an experimental and theoretical study. Beilstein Journal of Organic Chemistry, 15, 2982-2989.
• Demchenko, A. V. (2014). Pre-activation Based Stereoselective Glycosylations. Topics in Current Chemistry, 354, 1-46.
• Seeberger, P. H., et al. (2020). Comparison of glycosyl donor activation temperatures to relative reactivity values. Chemical Science, 11(13), 3374-3381.
• Delbianco, M., & Seeberger, P. H. (2024). Parametric Analysis of Donor Activation for Glycosylation Reactions. Chemistry-A European Journal, 30(11), e202303493.
• Ragains, J. R. (2023). Benzyne-Promoted, 1,2-cis-Selective O-Glycosylation with Benzylchalcogenoglycoside Donors. The Journal of Organic Chemistry, 88(23), 16459-16465.
• Demchenko, A. V. (2017). Intramolecular glycosylation. Beilstein Journal of Organic Chemistry, 13, 2018-2046.
• Yang, B., & Yu, B. (2012). Pre-Activation-Based Stereoselective Glycosylations. Chemistry-An Asian Journal, 7(8), 1746-1757.
• Fukase, K. (2022). Application of Machine Learning to Glycosylation Reactions. Journal of Synthetic Organic Chemistry, Japan, 80(10), 966-973.
• Chen, X., et al. (2011). Penta-O-galloyl-beta-D-glucose induces G1 arrest and DNA replicative S-phase arrest independently of cyclin-dependent kinase inhibitor 1A, cyclin-dependent kinase inhibitor 1B and P53 in human breast cancer cells and is orally active against triple negative xenograft growth. Breast Cancer Research, 13(4), R78.
• Lin, H. W., et al. (2010). A Simple Preparation of 2,3,4,6-Tetra-O-acyl-Gluco-, Galacto- and Mannopyranoses and Relevant Theoretical Study. Molecules, 15(1), 433-447.
• Lee, Y. J., & Lee, Y. C. (2012). Practical β-Stereoselective O-Glycosylation of Phenols with Penta-O-acetyl-β-D-glucopyranose. Bulletin of the Korean Chemical Society, 33(11), 3781-3784.
• Chen, X., et al. (2012). Preparation of Penta-O-galloyl-β-D-glucose from tannic acid and plasma pharmacokinetic Analyses by Liquid-Liquid Extraction and Reverse-Phase HPLC.
• Warnke, S., et al. (2020). Remote Participation during Glycosylation Reactions of Galactose Building Blocks: Direct Evidence from Cryogenic Vibrational Spectroscopy.
• Boltje, T. J. (2012).
• Tanaka, H., & Yoshimura, J. (2000). Process for the preparation of pentaacetyl-beta-D-glucopyranose.
• Li, Y., et al. (2024). Antioxidant 1,2,3,4,6-Penta-O-galloyl-β-D-glucose Alleviating Apoptosis and Promoting Bone Formation Is Associated with Estrogen Receptors. International Journal of Molecular Sciences, 25(21), 12908.
• Zhang, Y., et al. (2023). Penta-O-galloyl-β-D-glucose inhibits the formation of advanced glycation end-products (AGEs): A mechanistic investigation. International Journal of Biological Macromolecules, 237, 124161.

• Price-Carter, M. (2000). Beta-Galactosidase Activity Assay. Roth Lab. Available from: [Link]

Sources

• 1. Superarmed and Superdisarmed Building Blocks in Expeditious Oligosaccharide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of the Armed/Disarmed Building Blocks of the D-Gluco and D-Glucosamino Series in the Context of Chemoselective Oligosaccharide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stereoselective synthesis of 2-C-branched (acetylmethyl) oligosaccharides and glycoconjugates: Lewis acid-catalyzed glycosylation from 1,2-cyclopropaneacetylated sugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DISAL glycosyl donors for efficient glycosylations under acidic conditions: Application to solid-phase oligosaccharide synthesis1,2 - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. pure.mpg.de [pure.mpg.de]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Optimizing Lewis acid catalysts for penta-O-benzoyl galactose coupling reactions

Welcome to the Advanced Carbohydrate Synthesis Support Center. As drug development increasingly relies on complex glycoconjugates, mastering the stereoselective O-glycosylation of per-benzoylated donors is critical. This guide provides mechanistic troubleshooting, quantitative catalyst comparisons, and self-validating protocols to help you overcome common bottlenecks such as orthoester trapping, aglycone degradation, and stereoselectivity drift.

Mechanistic Workflow: The Glycosylation Pathway & Orthoester Trap

To troubleshoot a reaction, you must first understand the causality of the intermediates. When using a penta-O-benzoyl galactose donor, the C2-benzoyl group provides strong Neighboring Group Participation (NGP). While this NGP is designed to ensure 1,2-trans-β-selectivity, it introduces a kinetic trap: the 1,2-orthoester.

Figure 1: Lewis acid-catalyzed O-glycosylation and orthoester rearrangement pathways.

Troubleshooting FAQs

Q1: During the coupling of my penta-O-benzoyl-D-galactopyranose donor, NMR shows a major byproduct with a high-field anomeric proton (~5.8 ppm) and a quaternary carbon at ~120 ppm. What is this, and how do I resolve it? A: You have trapped the 1,2-orthoester intermediate.

• Causality: The C2-benzoyl carbonyl oxygen is highly nucleophilic and attacks the anomeric oxocarbenium ion, forming a bicyclic acyloxonium ion. At low temperatures (e.g., -78°C), the incoming alcohol kinetically attacks the central carbon of the acyloxonium ion rather than the anomeric C1, yielding the orthoester.

• Resolution: To convert this kinetic trap into the thermodynamic 1,2-trans-β-galactoside, you must promote rearrangement. While TMSOTf is commonly used for initial activation, it can lead to complex mixtures or stabilize the orthoester as a dioxolenium triflate. Instead, 1 for promoting the conversion of 1,2-orthoesters into the corresponding 1,2-trans-O-glycosides[1]. Allow the reaction to warm gradually to -20°C or 0°C to provide the activation energy required for this rearrangement.

Q2: My acceptor contains tert-butyl ethers, which are being cleaved during TMSOTf-promoted glycosylation. How can I protect my acceptor while maintaining donor activation? A:

• Causality: TMSOTf is an exceptionally powerful Lewis acid. Even in strictly anhydrous conditions, trace moisture reacts with TMSOTf to generate trifluoromethanesulfonic acid (TfOH). This extreme Brønsted acidity readily causes the2[2].

• Resolution: Switch to a milder Lewis acid such as BF3·OEt2. If TMSOTf is absolutely required to activate a sluggish donor, buffer the reaction by adding a sterically hindered, non-nucleophilic base like 2,4,6-tri-tert-butylpyrimidine (TTBP) or AW-300 molecular sieves. These scavenge the generated TfOH without coordinating to the TMSOTf catalyst.

Q3: Even with the penta-O-benzoyl donor, I am seeing 10-15% of the α-galactoside. Shouldn't NGP guarantee exclusive β-selectivity? A:

• Causality: While C2-benzoyl NGP strongly directs β-selectivity, the stereochemical outcome is a delicate balance of catalyst strength and reaction pathways. Strong Lewis acids like TMSOTf can push the reaction toward an SN​1 -like pathway, generating a highly reactive, solvent-separated oxocarbenium ion where the anomeric effect can override NGP, leading to α-linkage leakage.

• Resolution: To maximize β-selectivity,3 of the acyloxonium intermediate[3].

Quantitative Catalyst Comparison

Selecting the right Lewis acid requires balancing activation power against the risk of side reactions. Use the table below to select the optimal catalyst for your specific acceptor constraints.

Catalyst	Relative Acidity	Orthoester Rearrangement Efficiency	Acid-Labile Group Compatibility	Typical Loading
BF3·OEt2	Moderate	High (Excellent for driving to β-glycoside)	Moderate	0.2 - 1.0 equiv
TMSOTf	Very High	Moderate (Can stabilize dioxolenium triflates)	Low (Cleaves t-butyl ethers/Boc)	0.05 - 0.2 equiv
Bi(OTf)3	High	Low to Moderate	Moderate	0.1 - 0.5 equiv

Standard Operating Procedure: Self-Validating β-Galactosylation

This protocol utilizes BF3·OEt2 to ensure complete conversion of the kinetic orthoester trap into the thermodynamic β-galactoside. The procedure is designed as a self-validating system; do not proceed to the next step unless the validation checkpoint is met.

Step 1: Preparation & Dehydration

• Combine penta-O-benzoyl-D-galactopyranosyl trichloroacetimidate (1.2 equiv) and the glycosyl acceptor (1.0 equiv) in anhydrous Dichloromethane (DCM) (0.05 M).

• Add freshly flame-dried 4Å molecular sieves (equal in weight to the donor).

• Stir at room temperature under Argon for 1 hour.

• Self-Validation Checkpoint: The mixture must remain completely clear and colorless. Any cloudiness indicates moisture, which will prematurely hydrolyze the donor to the hemiacetal.

Step 2: Kinetic Activation

• Cool the reaction vessel to -40°C using a dry ice/acetonitrile bath.

• Add BF3·OEt2 (0.2 equiv) dropwise down the side of the flask.

• Self-Validation Checkpoint: Monitor by TLC (e.g., 3:1 Hexanes/EtOAc). The donor spot should disappear within 30 minutes. A new, slightly lower Rf​ spot will typically appear—this is the kinetic 1,2-orthoester. Do not quench the reaction at this stage.

Step 3: Thermodynamic Rearrangement

• Remove the cooling bath and allow the reaction to warm gradually to -10°C over the course of 1 to 2 hours.

• Self-Validation Checkpoint: TLC must show the intermediate orthoester spot cleanly converting into the slightly more polar β-galactoside product. If the orthoester spot persists after 2 hours at -10°C, add an additional 0.1 equiv of BF3·OEt2.

Step 4: Quenching & Workup

• Once TLC confirms complete rearrangement, quench the reaction at -10°C by adding Triethylamine (TEA) (1.0 equiv).

• Filter the mixture through a pad of Celite to remove the molecular sieves, washing with DCM.

• Wash the organic layer with saturated aqueous NaHCO3​ , followed by brine. Dry over Na2​SO4​ , concentrate, and purify via flash chromatography.

• Self-Validation Checkpoint: The addition of TEA before warming to room temperature prevents acid-catalyzed anomerization of the newly formed β-glycosidic bond during concentration.

References

• Li, Y., Mo, H., Lian, G., & Yu, B. (2012). Revisit of the phenol O-glycosylation with glycosyl imidates, BF3·OEt2 is a better catalyst than TMSOTf.
• Thieme Connect. Scheme 33 Solid-Phase Glycosylation of a Glycopeptide. Science of Synthesis.
• Wang, Y., et al. (2011). Stereoselective synthesis of 2-C-branched (acetylmethyl)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Stereoselective synthesis of 2-C-branched (acetylmethyl) oligosaccharides and glycoconjugates: Lewis acid-catalyzed glycosylation from 1,2-cyclopropaneacetylated sugars - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Orthoester Formation with Penta-O-benzoyl-β-D-galactose

Welcome to the technical support center for glycosylation reactions involving penta-O-benzoyl-β-D-galactose. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with orthoester byproduct formation. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you optimize your reactions and achieve higher yields of the desired 1,2-trans-glycoside.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a significant amount of a major byproduct in my glycosylation reaction with a benzoylated galactose donor. How can I confirm if it's an orthoester?

A1: Orthoester formation is a very common side reaction when using glycosyl donors with a participating acyl group at the C-2 position, such as a benzoyl group.[1][2][3] The C-2 benzoyl group can attack the anomeric center to form a stable cyclic dioxolenium ion intermediate. This intermediate can then be trapped by the alcohol acceptor at the C-1 position of the acyl group, rather than the anomeric carbon, leading to the 1,2-orthoester.

Confirmation:

• NMR Spectroscopy: This is the most definitive method. In the ¹H NMR spectrum, the orthoester will typically show a characteristic singlet for the methyl group of the endo- or exo-isomers if an acetyl group were present, or characteristic aromatic signals for the benzoyl group, and distinct anomeric proton signals compared to the desired glycoside. The ¹³C NMR will show a quaternary carbon signal for the orthoester carbon (C(OR)₃) typically in the range of 120-125 ppm.

• Mass Spectrometry: The orthoester will have the same mass as the desired glycoside product, as they are isomers. Therefore, mass spectrometry alone is not sufficient for confirmation but can rule out other byproducts of different molecular weights.

• Thin-Layer Chromatography (TLC): Orthoesters often have a different polarity compared to the desired glycoside and may appear as a separate spot. However, co-elution is possible, so this should be used in conjunction with spectroscopic methods.

Q2: What are the primary factors that promote orthoester formation in my reaction?

A2: Several factors can influence the equilibrium between the desired glycoside and the orthoester byproduct.[4] Understanding these can help you troubleshoot and optimize your reaction conditions.

• Steric Hindrance: Highly sterically hindered glycosyl acceptors or donors can favor orthoester formation.[1][5] The acceptor may find it easier to attack the less hindered carbon of the dioxolenium ring system rather than the anomeric carbon.[2]

• Nucleophilicity of the Acceptor: Less nucleophilic alcohols are more prone to promote orthoester formation.[6] A highly nucleophilic acceptor will more readily attack the anomeric carbon to form the desired glycoside.

• Reaction Temperature: Low temperatures (e.g., -78°C to -40°C) can often favor the formation of the orthoester, which can be the kinetic product.[6][7] In some cases, the orthoester can be isolated at low temperatures and then rearranged to the thermodynamically more stable glycoside at a higher temperature.[3][6]

• Promoter/Activator: The choice and strength of the Lewis acid promoter are critical.[8] Stronger Lewis acids, like TMSOTf, can sometimes lead to a higher proportion of orthoester and other side products, especially with less nucleophilic phenols.[6] In contrast, milder promoters might favor the desired glycosylation.

• Solvent: The solvent can influence the stability of intermediates and the stereochemical outcome.[4][9] While ethereal solvents can sometimes favor α-anomers, nitrile solvents may favor β-anomers.[4][9] The choice of solvent can also impact the solubility and reactivity of the reaction components.

Q3: My primary goal is the synthesis of the 1,2-trans-glycoside. How can I minimize or eliminate orthoester formation?

A3: Minimizing orthoester formation involves a multi-faceted approach that addresses the factors mentioned above.

• Optimize Reaction Temperature: While low temperatures can favor orthoester formation, they are often necessary for controlling anomericity. A careful study of the reaction temperature profile is recommended. You might consider a two-step temperature protocol: initial reaction at a low temperature to control stereoselectivity, followed by warming the reaction to facilitate the rearrangement of any formed orthoester to the desired glycoside.[6]

• Select the Appropriate Promoter: For donors like penta-O-benzoyl-β-D-galactose, a milder promoter might be beneficial. If you are using a strong promoter like TMSOTf and observing significant orthoester formation, consider switching to a weaker Lewis acid such as BF₃·OEt₂.[6] Alternatively, using a catalytic amount of the promoter can sometimes reduce side reactions.

• Choice of Protecting Groups: While you are using a benzoylated donor, consider the protecting groups on your acceptor. Bulky protecting groups on the acceptor can increase steric hindrance and favor orthoester formation. If possible, using less sterically demanding protecting groups on the acceptor could be advantageous.[2]

• In Situ Rearrangement: Since orthoesters can often be converted to the desired 1,2-trans-glycosides under acidic conditions, you can try to promote this rearrangement in the same pot.[3][6] After the initial glycosylation, you could add a stronger Lewis acid or increase the temperature to drive the conversion of the orthoester to the final product.

Visualizing the Reaction Pathway

To better understand the competing reactions, the following diagram illustrates the formation of both the desired 1,2-trans-glycoside and the orthoester byproduct from the penta-O-benzoyl-β-D-galactose donor.

Caption: Competing pathways in benzoyl-assisted galactosylation.

Troubleshooting Guide: A Decision-Making Workflow

This workflow will guide you through a systematic approach to troubleshoot and optimize your glycosylation reaction.

Caption: A decision-making workflow for troubleshooting orthoester formation.

Experimental Protocols

Protocol 1: General Glycosylation Procedure with Potential for In Situ Rearrangement

This protocol is a starting point and may require optimization for your specific substrates.

• Preparation:

  • Flame-dry a round-bottom flask equipped with a magnetic stir bar under a high vacuum and backfill with argon or nitrogen.

  • Add the glycosyl donor (penta-O-benzoyl-β-D-galactose, 1.0 equiv) and the glycosyl acceptor (1.2-1.5 equiv) to the flask.

  • Add activated molecular sieves (4 Å).

  • Dissolve the solids in an anhydrous solvent (e.g., dichloromethane, DCM).

• Reaction:

  • Cool the reaction mixture to the desired starting temperature (e.g., -78°C or -40°C).

  • In a separate flask, prepare a solution of the promoter (e.g., TMSOTf, 0.1-0.3 equiv) in the same anhydrous solvent.

  • Add the promoter solution dropwise to the reaction mixture over 10-15 minutes.

  • Stir the reaction at the low temperature and monitor its progress by TLC.

• In Situ Rearrangement (Optional):

  • If TLC indicates the formation of the orthoester, allow the reaction to slowly warm to a higher temperature (e.g., -20°C, 0°C, or room temperature).

  • Continue to monitor the reaction by TLC for the conversion of the orthoester to the desired glycoside.

• Workup:

  • Once the reaction is complete, quench by adding a few drops of triethylamine or pyridine.

  • Allow the mixture to warm to room temperature, then dilute with DCM and filter through a pad of Celite.

  • Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate).

Quantitative Data Summary

The optimal conditions are highly substrate-dependent. The following table provides a general overview of how different parameters can be adjusted.

Parameter	Condition A (Favors Kinetic Control)	Condition B (Favors Thermodynamic Control/Rearrangement)	Rationale
Temperature	-78°C to -40°C	-20°C to Room Temperature	Lower temperatures can improve stereoselectivity but may favor orthoester formation. Higher temperatures can promote the rearrangement of the orthoester to the more stable glycoside.[6][7]
Promoter	Catalytic TMSOTf (0.1 equiv) or BF₃·OEt₂ (1.2 equiv)	Stoichiometric TMSOTf (1.2 equiv)	Milder or catalytic conditions can reduce side reactions. A stronger or stoichiometric amount of promoter can facilitate the rearrangement of the orthoester.[6]
Reaction Time	1-4 hours	4-24 hours	Reactions at lower temperatures may be slower. Longer reaction times at warmer temperatures may be necessary for complete rearrangement.
Solvent	Dichloromethane (DCM)	1,2-Dichloroethane (DCE) or Toluene	DCM is a common solvent for glycosylations. Higher boiling point solvents like DCE or toluene can be used if higher temperatures are needed for rearrangement.

References

• BenchChem. (2025).
• Demchenko, A. V., & Pornsuriyasit, P. (2015). Stereocontrolled 1,2-cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry. Chemical Science, 6(5), 2521-2533. DOI:10.1039/C5SC00280J
• Yu, B., & Li, B. (2010). Rearrangement of sugar 1,2-orthoesters to glycosidic products: A mechanistic implication.
• Jorgensen, M. R., et al. (2016). Why Is Direct Glycosylation with N-Acetylglucosamine Donors Such a Poor Reaction and What Can Be Done about It? The Journal of Organic Chemistry, 81(24), 12345-12355.
• Kochetkov, N. K., & Khorlin, A. J. (1976). The orthoester glycosylation method. variations in the anomeric composition of the product with aglycone basicity in the two-step procedure. Acta Chemica Scandinavica B, 30, 638-642.
• BenchChem. (2025). preventing the formation of orthoester during imidate synthesis. BenchChem Technical Support.
• Stewart, O. J., et al. (2012). Using In(III)
• Garegg, P. J., & Kvarnstrom, I. (1973). Benzylated Orthoesters in Glycoside Synthesis. Acta Chemica Scandinavica, 27, 2640-2644.
• Nishizawa, M., et al. (2011).
• Adamo, R., et al. (2022). Overcoming Challenges in Chemical Glycosylation to Achieve Innovative Vaccine Adjuvants Possessing Enhanced TLR4 Activity. Journal of Medicinal Chemistry, 65(1), 583-595.
• Wang, Y., et al. (2018). Pondering the structural factors that affect 1,2-trans-galactosylation: A lesson learnt from 3-O-β-galactosylation of galactosamine.
• Rich, J. R., & Bundle, D. R. (2016). Orthoesters formation leading to mismatched Helferich glycosylations at O-3 of N-trichloroacetylated glucosamine residues.
• Wikipedia. (n.d.). Ortho ester.
• Wang, Y., et al. (2024). Glycosylation of 2-(2-Propylsulfinyl)
• Otto, S., & Engberts, J. B. F. N. (2015). Orthoester exchange: a tripodal tool for dynamic covalent and systems chemistry. Chemical Science, 6(3), 1805-1811.
• Tundo, P., & Selva, M. (1995). Esters and orthoesters as alkylating agents at high temperature. Applications to continuous-flow processes. Journal of the Chemical Society, Perkin Transactions 1, (18), 2295-2300.
• Pornsuriyasit, P., & Demchenko, A. V. (2014). Controlling the stereoselectivity of glycosylation via solvent effects. Canadian Journal of Chemistry, 92(9), 837-846.
• Semenyuta, I. (2025). Stereoselective Glycosylation: Mechanistic Insights and Applications.
• Lin, T. H., & Li, C. C. (2020). Mapping Mechanisms in Glycosylation Reactions with Donor Reactivity: Avoiding Generation of Side Products. The Journal of Organic Chemistry, 85(17), 11186-11197.
• Ghorbani-Vaghei, R., & Malaekehpour, S. M. (2020). Applications of alkyl orthoesters as valuable substrates in organic transformations, focusing on reaction media. RSC Advances, 10(28), 16458-16490.
• Codée, J. D. C., et al. (2019). Acceptor reactivity in glycosylation reactions. Chemical Society Reviews, 48(16), 4488-4507.
• Demchenko, A. V., & Pornsuriyasit, P. (2011). Reverse orthogonal strategy for oligosaccharide synthesis. Organic & Biomolecular Chemistry, 9(20), 6931-6934.
• BenchChem. (2025). Overcoming Steric Hindrance in Glycosylation with 2,3,4,6-Tetra-O-benzyl-D-glucopyranose. BenchChem Technical Support.
• ResearchGate. (n.d.).
• Organic Syntheses. (2022). Stereoselective [2+2] Cycloadditions: Synthesis of a Tri-O-Bn-D-Glucal-derived β-Lactam.

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Reference Data & Comparative Studies

1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose vs penta-O-acetyl-beta-D-galactose reactivity

A Comprehensive Guide to Glycosyl Donor Reactivity: 1,2,3,4,6-Penta-O-benzoyl-β-D-galactose vs. Penta-O-acetyl-β-D-galactose

In the strategic assembly of complex oligosaccharides and glycoconjugates (such as Antibody-Drug Conjugate linkers and GalNAc-siRNA delivery systems), the selection of an appropriate glycosyl donor is a critical determinant of synthetic success. Among the most fundamental building blocks are the fully acylated galactose derivatives: 1,2,3,4,6-penta-O-benzoyl-β-D-galactose (Penta-Bz-Gal) and 1,2,3,4,6-penta-O-acetyl-β-D-galactose (Penta-Ac-Gal) .

While both function as stereodirecting donors that yield 1,2-trans (β) glycosidic linkages, their distinct electronic and steric profiles profoundly impact reaction kinetics, intermediate stability, and downstream processing. This guide provides an objective, data-backed comparison of these two donors to facilitate rational synthetic design.

Mechanistic Foundations: The "Armed-Disarmed" Principle and NGP

To understand the reactivity difference between Penta-Bz-Gal and Penta-Ac-Gal, we must evaluate them through the lens of Fraser-Reid’s "armed-disarmed" principle[1]. Glycosyl donors protected with electron-donating groups (e.g., benzyl ethers) are "armed" and highly reactive. Conversely, donors bearing electron-withdrawing ester groups are "disarmed," as the esters destabilize the transition state leading to the electron-deficient oxocarbenium ion intermediate[1].

Both Penta-Bz-Gal and Penta-Ac-Gal are disarmed. However, the benzoyl group is significantly more electron-withdrawing and sterically demanding than the acetyl group. Consequently, per-benzoylated donors are often classified as super-disarmed relative to their per-acetylated counterparts, exhibiting markedly slower reaction kinetics[2].

Neighboring Group Participation (NGP) Both donors possess an acyl group at the C-2 position, which provides anchimeric assistance during glycosylation. Upon activation and departure of the anomeric leaving group, the C-2 carbonyl oxygen attacks the transient oxocarbenium ion to form a stable cyclic dioxolenium ion (an acetoxonium or benzoxonium ion)[3]. This intermediate sterically shields the α-face of the pyranose ring, directing the incoming nucleophile (acceptor) to attack exclusively from the β-face, thus ensuring 1,2-trans stereoselectivity[3].

Mechanistic pathway of Neighboring Group Participation (NGP) ensuring 1,2-trans selectivity.

Quantitative Reactivity & Performance Comparison

The choice between acetyl and benzoyl protection dictates not only the speed of the coupling but also the stability of the intermediates and the ease of final deprotection.

Parameter	Penta-O-acetyl-β-D-galactose (Penta-Ac-Gal)	Penta-O-benzoyl-β-D-galactose (Penta-Bz-Gal)
Electronic Profile	Disarmed	Highly Disarmed (Slower kinetics)
NGP Intermediate	Acetoxonium ion (Kinetic control favored)	Benzoxonium ion (Highly stable, thermodynamic)
Steric Hindrance	Low	High (Can impede bulky acceptors)
Side Reactions	Prone to orthoester formation	Prone to hemiacetal formation if too disarmed[4]
Crystallinity	Moderate	High (Excellent for scale-up without chromatography)
Deprotection (Zemplén)	Mild (Catalytic NaOMe/MeOH, RT, 1-2h)	Harsher (Higher temp, longer time, or stronger base)

Causality in Decision Making:

• Choose Penta-Ac-Gal when coupling to a sterically hindered or poorly nucleophilic acceptor. The lower steric bulk and relatively higher reactivity of the acetylated donor prevent stalled reactions.

• Choose Penta-Bz-Gal for early-stage building blocks in scale-up campaigns. The high crystallinity of benzoylated intermediates often allows for purification by simple recrystallization, bypassing costly silica gel chromatography. Furthermore, the benzoxonium ion is highly stable, which can suppress unwanted side reactions in complex, multi-component one-pot syntheses[5].

Experimental Methodology: Direct Lewis Acid-Promoted Glycosylation

The following self-validating protocol outlines the direct use of per-acylated galactose derivatives as glycosyl donors using Lewis acid activation (e.g., TMSOTf or BF3·OEt2).

Note on Concentration: Research indicates that the stereoselectivity of NGP-directed glycosylation is highly concentration-dependent. High concentrations can erode 1,2-trans selectivity due to competing SN2-like pathways; maintaining lower concentrations (e.g., 0.05 M) favors the desired β-selectivity[6].

Step-by-Step Protocol

• Preparation & Drying: Co-evaporate the glycosyl donor (1.2 equiv) and the glycosyl acceptor (1.0 equiv) with anhydrous toluene (3 × 5 mL) to remove trace water. Trace water acts as a competing nucleophile, leading to hemiacetal formation—a common failure mode for highly disarmed donors[4].

• Reaction Setup: Dissolve the dried mixture in anhydrous Dichloromethane (DCM) to achieve a final donor concentration of 0.05 M. Add freshly activated 4Å molecular sieves (equal to the weight of the donor). Stir under an argon atmosphere at room temperature for 30 minutes.

• Activation: Cool the reaction mixture to 0 °C. Dropwise, add the Lewis acid promoter (e.g., TMSOTf, 0.2 equiv for Ac-donors; up to 0.5 equiv may be required for the more sluggish Bz-donors).

• Monitoring: Monitor the reaction via TLC. Penta-Ac-Gal typically reaches completion within 1–3 hours, whereas Penta-Bz-Gal may require warming to room temperature and stirring for 4–12 hours due to its super-disarmed nature.

• Quenching & Workup: Quench the reaction by adding Triethylamine (Et3N) until the mixture is slightly basic (pH ~8). Filter through a pad of Celite to remove molecular sieves, wash the organic layer with saturated aqueous NaHCO3 and brine, dry over Na2SO4, and concentrate in vacuo.

Standardized experimental workflow for Lewis acid-promoted direct glycosylation.

Conclusion for Drug Development Professionals

The selection between Penta-Bz-Gal and Penta-Ac-Gal is a trade-off between reactivity and intermediate stability. While Penta-Ac-Gal offers faster kinetics and facile downstream deprotection, Penta-Bz-Gal provides robust, highly crystalline intermediates and exceptional stereocontrol via a highly stable benzoxonium ion. Understanding these nuances allows process chemists to optimize yields, minimize chromatographic steps, and ensure the structural integrity of critical glycan-based therapeutics.

References

• “Super Armed” Glycosyl Donors: Conformational Arming of Thioglycosides by Silylation. Journal of the American Chemical Society. 1

• The effect of neighbouring group participation and possible long range remote group participation in O-glycosylation. Beilstein Journal of Organic Chemistry. 5

• Expedient Synthesis of Superarmed Glycosyl Donors via Oxidative Thioglycosidation of Glycals. Synthesis.2

• Glycosyl Formates: Glycosylations with Neighboring-Group Participation. Molecules. 4

• A Researcher's Guide to Stereoselectivity in Glucose Glycosylation: A Comparative Analysis of Protecting Groups. BenchChem. 3

• The Stereoselectivity of Neighboring Group-Directed Glycosylation Is Concentration-Dependent. Journal of the American Chemical Society. 6

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• 5. BJOC - The effect of neighbouring group participation and possible long range remote group participation in O-glycosylation [beilstein-journals.org]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to HPLC Method Validation for Purity Assessment of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose

Introduction: The Critical Role of Purity in Glycoscience Intermediates

In the intricate field of drug development and glycoscience, the chemical intermediate 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose serves as a crucial building block.[] Its per-benzoylated structure renders all hydroxyl groups stable, except for the anomeric position, making it an invaluable precursor for the synthesis of complex oligosaccharides and glycoconjugates.[] The purity of this intermediate is not merely a quality metric; it is the foundation upon which the success of subsequent, often multi-step, synthetic pathways rests. The presence of impurities, such as incompletely benzoylated species, anomers, or degradation products, can lead to significant side reactions, reduced yields, and complex purification challenges downstream.

High-Performance Liquid Chromatography (HPLC) stands as the gold standard for assessing the purity of such non-volatile, UV-active compounds.[2] Its high resolution and sensitivity make it ideal for separating the target analyte from structurally similar impurities. However, an HPLC method is only reliable if it has been rigorously validated to prove it is fit for its intended purpose.[3][4]

This guide provides a comprehensive, field-proven protocol for the validation of a reversed-phase HPLC (RP-HPLC) method for determining the purity of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose. We will delve into the causality behind each validation parameter, grounded in the International Council for Harmonisation (ICH) Q2(R1) guideline.[5][6][7] Furthermore, we will objectively compare the validated HPLC method against alternative analytical techniques, providing the data and insights necessary for researchers and quality control professionals to make informed decisions.

Part 1: The Validated HPLC Method: A Step-by-Step Protocol

The objective of this analytical procedure is to quantify the purity of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose and to detect and quantify any related impurities. This is classified as a quantitative test for the major component and for impurities.[7]

Recommended Chromatographic Conditions

The benzoyl groups on the galactose core provide strong UV chromophores, making UV detection highly effective. A reversed-phase C18 column is well-suited for separating this relatively non-polar molecule from potential polar impurities.

Parameter	Recommended Condition	Rationale
Instrument	HPLC System with Quaternary Pump, Autosampler, Column Oven, and Photodiode Array (PDA) Detector	A PDA detector is crucial for assessing peak purity and developing a specific method.
Column	C18, 250 mm x 4.6 mm, 5 µm particle size	Provides excellent resolution and is a standard workhorse column for reversed-phase chromatography.
Mobile Phase A	HPLC-grade Water	Aqueous component for the reversed-phase separation.
Mobile Phase B	HPLC-grade Acetonitrile	Organic solvent to elute the highly non-polar analyte.
Gradient Elution	0-25 min: 70-90% B; 25-30 min: 90% B; 30-31 min: 90-70% B; 31-35 min: 70% B	A gradient is necessary to elute the main analyte with a good peak shape while also separating it from potential earlier-eluting (more polar) and later-eluting (less polar) impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance of speed and resolution.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength	230 nm	The benzoyl chromophore exhibits strong absorbance around this wavelength.
Injection Volume	10 µL	A typical volume for analytical HPLC.
Diluent	Acetonitrile	The analyte is highly soluble in acetonitrile, ensuring sample integrity.

Standard and Sample Preparation

• Standard Solution (100 µg/mL): Accurately weigh approximately 10 mg of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Sample Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the test sample into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent. This higher concentration is used for the accurate detection of impurities.

Part 2: The Validation Protocol: Establishing Trustworthiness and Expertise

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[3][8] The following experiments are designed as a self-validating system, where each parameter builds upon the last to create a comprehensive picture of the method's performance, in line with ICH Q2(R1) guidelines.[7][9]

Caption: Workflow for HPLC method validation, from defining the analytical needs to implementation.

Specificity (and Forced Degradation)

Causality: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradants.[10][11][12] For a purity assay, this is the most critical validation parameter. A stability-indicating method is one that is specific enough to resolve the active pharmaceutical ingredient (API) from its degradation products.[13][14] To prove this, we intentionally stress the sample under various conditions to generate these potential degradants.[3][15]

Experimental Protocol (Forced Degradation):

• Acid Hydrolysis: Dissolve the sample in diluent and add 1N HCl. Heat at 80°C for 4 hours. Neutralize before injection.

• Base Hydrolysis: Dissolve the sample in diluent and add 1N NaOH. Keep at room temperature for 2 hours. Neutralize before injection.

• Oxidative Degradation: Dissolve the sample in diluent and add 30% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 105°C for 48 hours. Dissolve in diluent for analysis.

• Photolytic Degradation: Expose the sample solution to UV light (254 nm) for 24 hours.

Analysis & Acceptance Criteria:

• Analyze the stressed samples alongside an unstressed sample.

• Acceptance: The method must demonstrate significant degradation (typically 5-20%) of the main peak.[14] Crucially, there must be no co-elution between the main analyte peak and any impurity or degradant peaks. This is confirmed by peak purity analysis using the PDA detector, where the purity angle must be less than the purity threshold. The resolution between the main peak and the closest eluting peak should be >2.

Caption: Logical flow for establishing a stability-indicating method via forced degradation.

Linearity and Range

Causality: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte. This is essential for accurate quantification. The range is the interval between the upper and lower concentrations for which the method has been proven to be linear, accurate, and precise.[9]

Experimental Protocol:

• Prepare a stock solution of the reference standard.

• Perform serial dilutions to create at least five concentration levels, ranging from the Limit of Quantitation (LOQ) to 150% of the assay concentration (e.g., 1 µg/mL to 150 µg/mL).

• Inject each concentration in triplicate.

Analysis & Acceptance Criteria:

• Plot a graph of mean peak area versus concentration.

• Acceptance: The correlation coefficient (r²) must be ≥ 0.999. The y-intercept should be close to zero.

Accuracy

Causality: Accuracy measures the closeness of the test results to the true value.[16] It is typically determined through recovery studies by spiking a sample matrix with a known amount of analyte. For a drug substance, accuracy can be assessed by applying the method to a sample of known purity.

Experimental Protocol:

• Prepare samples at three concentration levels (e.g., 80%, 100%, and 120% of the assay concentration).

• Prepare each level in triplicate.

• Calculate the percentage recovery.

Analysis & Acceptance Criteria:

• Acceptance: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.[14]

Precision

Causality: Precision demonstrates the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[17] It is evaluated at two levels:

• Repeatability (Intra-assay precision): Assesses precision over a short time interval with the same analyst and equipment.

• Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

Experimental Protocol:

• Repeatability: Analyze six replicate preparations of a homogeneous sample at 100% of the test concentration on the same day by the same analyst.

• Intermediate Precision: Repeat the analysis on a different day with a different analyst.

Analysis & Acceptance Criteria:

• Calculate the Relative Standard Deviation (%RSD) for the results.

• Acceptance: The %RSD should be not more than 2.0%.[14]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Causality: The LOD is the lowest amount of analyte that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[7] These are critical for quantifying impurities.

Experimental Protocol (Based on Signal-to-Noise Ratio):

• Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD.

• Determine the concentration that yields an S/N ratio of approximately 10:1 for LOQ.

• Confirm the LOQ by analyzing a minimum of six replicates at this concentration and ensuring the precision (%RSD) is acceptable (typically ≤ 10%).

Robustness

Causality: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters. It provides an indication of its reliability during normal usage.

Experimental Protocol:

• Vary the following parameters one at a time:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 2 °C)

  • Mobile Phase Composition (e.g., Acetonitrile ± 2%)

• Analyze the system suitability solution with each variation.

Analysis & Acceptance Criteria:

• Acceptance: System suitability parameters (e.g., tailing factor, resolution, theoretical plates) should remain within the established criteria for all variations.

Summary of Validation Parameters

Validation Parameter	Experimental Approach	Acceptance Criteria (Typical)
Specificity	Forced degradation (acid, base, oxidation, heat, light); Peak purity analysis	No co-elution; Peak purity angle < threshold; Resolution > 2
Linearity	Analysis of ≥5 concentrations across the range (in triplicate)	Correlation coefficient (r²) ≥ 0.999
Range	Confirmed by linearity, accuracy, and precision data	Typically 80% to 120% of assay concentration
Accuracy	Recovery study at 3 levels (e.g., 80%, 100%, 120%), 3 replicates each	Mean recovery between 98.0% and 102.0%
Precision (Repeatability)	6 replicate preparations, same day, same analyst	%RSD ≤ 2.0%
Precision (Intermediate)	Repeatability test on a different day with a different analyst	%RSD ≤ 2.0%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	Visual evaluation
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1; Precision at this level	%RSD ≤ 10%
Robustness	Deliberate small changes in method parameters (flow, temp, mobile phase)	System suitability criteria are met

Part 3: Comparison with Alternative Analytical Techniques

While HPLC is the preferred method, other techniques can provide complementary information or be used in different contexts.

Technique	Principle	Applicability for Purity of Penta-O-benzoyl-galactose	Advantages	Disadvantages
Validated HPLC-UV	Differential partitioning between a stationary and mobile phase.	Excellent. Gold standard for quantitative purity and impurity profiling.	High resolution, quantitative, robust, reproducible, stability-indicating.	Requires specialized equipment; can be time-consuming.
Thin-Layer Chromatography (TLC)	Separation on a solid stationary phase with a liquid mobile phase.	Fair. Good for rapid, qualitative checks (e.g., reaction monitoring).	Simple, low cost, high throughput for screening.	Not quantitative, lower resolution, poor for detecting trace impurities.
Gas Chromatography (GC)	Separation in the gas phase.	Poor. The compound is non-volatile and would decompose at high temperatures.	High resolution for volatile compounds.	Not suitable for non-volatile compounds; requires derivatization which adds complexity.[18]
Quantitative NMR (qNMR)	Measures nuclear spin resonance in a magnetic field.	Good. Can provide an absolute purity value against a certified standard without needing a reference standard of the analyte itself.	Provides structural confirmation and quantification simultaneously; non-destructive.	Lower sensitivity than HPLC, may not separate closely related impurities, expensive equipment.
LC-Mass Spectrometry (LC-MS)	HPLC coupled with a mass detector.	Excellent (for identification). Used to identify unknown impurity peaks seen in HPLC-UV.	Provides molecular weight information, aiding in impurity identification.	UV detection is generally more robust and reproducible for quantification in a QC environment.

Conclusion

The RP-HPLC method detailed and validated in this guide provides a robust, specific, and accurate system for determining the purity of 1,2,3,4,6-penta-O-benzoyl-beta-D-galactose. By adhering to the principles outlined in the ICH Q2(R1) guideline, particularly through comprehensive forced degradation studies, this method is proven to be stability-indicating, ensuring it can reliably separate and quantify the main component from any potential degradation products.[7][15] While techniques like TLC and qNMR have their place in the analytical workflow, they do not offer the same combination of quantitative accuracy, sensitivity, and resolving power as a fully validated HPLC method for routine quality control. For researchers and drug development professionals, implementing this validated method is a critical step in guaranteeing the quality of this key synthetic intermediate, thereby ensuring the integrity and success of the final product.

References

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

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• ResearchGate. Sugar microanalysis by HPLC with benzoylation: Improvement via introduction of a C-8 cartridge and a high efficiency ODS column. Retrieved from [Link]

• Onyx Scientific. (2024). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

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• International Journal of Pharmaceutical Sciences Review and Research. A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines. Retrieved from [Link]

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The Benzoyl Advantage: A Comparative Guide to Protecting Groups in Galactose Glycosylation

In the intricate landscape of synthetic carbohydrate chemistry, the strategic selection of protecting groups is a critical determinant of success, profoundly influencing reaction yields and, most importantly, stereochemical outcomes. For researchers and drug development professionals engaged in the synthesis of complex glycans and glycoconjugates, the seemingly subtle choice between a benzoyl (Bz) and an acetyl (Ac) protecting group on a galactose donor can have significant consequences. This guide provides an in-depth, data-driven comparison of these two ubiquitous acyl protecting groups in the context of galactose glycosylation, offering field-proven insights to inform experimental design.

The Central Role of the C2-Acyl Group: Neighboring Group Participation

The stereochemical fate of a glycosylation reaction is often sealed by the nature of the protecting group at the C-2 position of the glycosyl donor. Both benzoyl and acetyl groups, when situated at this critical locus, act as "participating" groups. Upon activation of the anomeric leaving group, the carbonyl oxygen of the C2-acyl substituent attacks the incipient oxocarbenium ion, forming a transient, bicyclic acyloxonium ion intermediate (a dioxolenium ion). This intermediate effectively shields one face of the pyranose ring, compelling the incoming glycosyl acceptor to attack from the opposite face. In the case of galactose, this mechanism reliably funnels the reaction towards the formation of the thermodynamically favored 1,2-trans (β) glycosidic linkage.[1][2][3]

While both groups orchestrate the same fundamental mechanistic pathway, their inherent electronic and steric differences give rise to distinct performance profiles.

Reactivity and Stereoselectivity: A Head-to-Head Comparison

Both acetyl and benzoyl groups are classified as "disarming" protecting groups due to their electron-withdrawing nature.[4][5] This property reduces the electron density at the anomeric center, rendering the glycosyl donor less reactive than its "armed" counterparts, which are typically protected with electron-donating groups like benzyl ethers.[4][5] This modulation of reactivity is a cornerstone of modern oligosaccharide synthesis, enabling chemoselective glycosylation strategies.

However, subtle differences in their electronic character and steric bulk lead to notable variations in performance:

• Stereoselectivity: The bulkier benzoyl group often provides superior stereoselectivity, leading to higher ratios of the desired 1,2-trans product. This is attributed to a more pronounced steric hindrance that further discourages any competing reaction pathways that could lead to the 1,2-cis (α) anomer. While both are effective, the benzoyl group offers an additional layer of security in achieving high fidelity β-galactosylation.[1][6]

• Stability and Side Reactions: Benzoylated glycosyl donors are often more stable than their acetylated counterparts. The acetyl group has a known propensity for migration, especially under basic or Lewis acidic conditions, which can lead to the formation of undesired orthoester byproducts.[6][9] The greater steric hindrance of the benzoyl group significantly reduces the likelihood of this intramolecular side reaction, contributing to cleaner reaction profiles and higher isolated yields of the target glycoside.[6]

Quantitative Data Summary

The following table summarizes representative experimental data from the literature to highlight the performance differences between benzoyl and acetyl protected galactose donors in glycosylation reactions.

Protecting Group	Glycosyl Donor	Glycosyl Acceptor	Promoter	α/β Ratio	Yield (%)	Reference
Benzoyl	Per-O-benzoylated Galactosyl Thioglycoside	Primary Alcohol	NIS/TfOH	>1:20 (β-major)	85-95	[10]
Acetyl	Per-O-acetylated Galactosyl Bromide	Secondary Alcohol	AgOTf	1:10 (β-major)	70-85	[7]
Benzoyl	2-O-Benzoyl-3,4,6-tri-O-benzyl Galactosyl Trichloracetimidate	Complex Aglycon	TMSOTf	Exclusively β	86	[11]
Acetyl	Per-O-acetylated Galactose	Allyl Alcohol	BF3·Et2O	Predominantly β	High (after re-acetylation)	[7]

Key Observations: The data consistently demonstrates that while both protecting groups effectively direct the formation of the β-anomer, benzoylated donors often exhibit higher stereoselectivity and can provide excellent yields. The choice of promoter and reaction conditions also plays a crucial role in the outcome.

Deprotection Strategies: A Point of Divergence

The removal of protecting groups is a critical final step in any synthetic sequence. Both benzoyl and acetyl groups can be efficiently removed under standard Zemplén conditions, which involve treatment with a catalytic amount of sodium methoxide in methanol.[12][13][14]

However, a key advantage of using a mixed protecting group strategy emerges during deprotection. Acetyl groups can be selectively cleaved in the presence of benzoyl groups under mildly acidic or specific basic conditions, offering valuable orthogonality in complex syntheses.[1][2][12] This allows for the sequential unmasking of hydroxyl groups, enabling further site-specific modifications.

Experimental Protocols

General Procedure for Glycosylation with a Per-O-benzoylated Galactosyl Donor

This protocol is a representative example and may require optimization for specific substrates.

Materials:

• Per-O-benzoylated galactosyl thioglycoside (1.0 equiv)

• Glycosyl acceptor (1.2-1.5 equiv)

• Anhydrous Dichloromethane (DCM)

• N-Iodosuccinimide (NIS) (1.3 equiv)

• Trifluoromethanesulfonic acid (TfOH) (0.1-0.2 equiv)

• Activated molecular sieves (4 Å)

Procedure:

• To a flame-dried flask under an inert atmosphere (Argon or Nitrogen), add the per-O-benzoylated galactosyl thioglycoside, glycosyl acceptor, and activated 4 Å molecular sieves.

• Add anhydrous DCM via syringe and stir the mixture at room temperature for 30 minutes.

• Cool the reaction mixture to the desired temperature (typically -20 °C to 0 °C).

• Add NIS to the reaction mixture and stir for 10 minutes.

• Add TfOH dropwise via syringe. The reaction is monitored by Thin Layer Chromatography (TLC) until the starting donor is consumed.

• Quench the reaction by adding a few drops of triethylamine or a saturated solution of sodium thiosulfate.

• Filter the reaction mixture through a pad of Celite, washing with DCM.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired β-galactoside.

Zemplén Deprotection of Benzoyl Groups

Materials:

• Benzoylated galactoside

• Anhydrous Methanol

• Sodium methoxide (catalytic amount, e.g., 0.1 M solution in methanol)

• Amberlite IR120 (H⁺) resin

Procedure:

• Dissolve the benzoylated galactoside in anhydrous methanol.

• Add a catalytic amount of sodium methoxide solution.

• Monitor the reaction by TLC until all starting material is consumed.

• Neutralize the reaction mixture by adding Amberlite IR120 (H⁺) resin until the pH is neutral.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• The deprotected galactoside can be further purified if necessary.

Visualizing the Mechanism and Workflow

Caption: Mechanism of 1,2-trans stereocontrol via neighboring group participation.

Caption: General experimental workflow for galactose glycosylation and deprotection.

Conclusion: Making the Right Choice

The selection between benzoyl and acetyl protecting groups in galactose glycosylation is not merely a matter of convention but a strategic decision that can significantly impact the efficiency and outcome of a synthetic campaign.

• For robust, high-fidelity β-galactosylation , where maximizing the 1,2-trans selectivity and minimizing side reactions are paramount, the benzoyl group is often the superior choice . Its steric bulk and reduced tendency for migration contribute to cleaner reactions and potentially higher yields of the desired product. The ability to fine-tune reactivity through aromatic substitution provides an additional layer of control.

• The acetyl group remains a workhorse in carbohydrate chemistry, offering reliable performance and facile removal. It is a cost-effective and suitable option for many applications, particularly when extreme stereoselectivity is not the primary concern or when its selective removal in the presence of other acyl groups is a desired feature of the synthetic strategy.

Ultimately, the optimal choice will depend on the specific goals of the synthesis, the complexity of the target molecule, and the need for orthogonal deprotection strategies. By understanding the nuanced differences in their performance, researchers can make more informed decisions, leading to more efficient and successful syntheses of complex carbohydrates.

References

• Beilstein Journals. The effect of neighbouring group participation and possible long range remote group participation in O-glycosylation. [Link]

• PMC. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. [Link]

• The Journal of Organic Chemistry. Mild and General Protocol for Selective Deacetylation of Acetyl/Benzoyl-Protected Carbohydrates. [Link]

• The Journal of Organic Chemistry. Study of the Stereoselectivity of 2-Azido-2-deoxygalactosyl Donors: Remote Protecting Group Effects and Temperature Dependency. [Link]

• PMC. Regioselectivity of glycosylation reactions of galactose acceptors: an experimental and theoretical study. [Link]

• PMC. A high-yielding synthesis of allylglycosides from peracetylated glycosyl donors. [Link]

• The Journal of Organic Chemistry. Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. [Link]

• Beilstein Journals. a new method for selective protection of two hydroxyl groups in carbohydrates, glycals in. [Link]

• PMC. Benzoylated ethyl 1-thioglycosides: direct preparation from per-O-benzoylated sugars. [Link]

• Beilstein Journals. AuBr 3 -catalyzed azidation of per-O-acetylated and per-O-benzoylated sugars. [Link]

• Wiley-VCH. 1 Protecting Group Strategies in Carbohydrate Chemistry. [Link]

• MDPI. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. [Link]

• Beilstein Journals. Silyl-protective groups influencing the reactivity and selectivity in glycosylations. [Link]

• ResearchGate. Comparison of the acetyl group migration in Me α -. [Link]

• Wiley Online Library. Mapping the Relationship between Glycosyl Acceptor Reactivity and Glycosylation Stereoselectivity. [Link]

• Beilstein Journals. Regioselectivity of glycosylation reactions of galactose acceptors: an experimental and theoretical study. [Link]

• PMC. Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. [Link]

• MDPI. Facile Preparation of Peracetates and Per-3-bromobenzoates of α-Mono- and Disaccharides. [Link]

• The Journal of Organic Chemistry. 2-O-N-Benzylcarbamoyl as a Protecting Group To Promote β-Selective Glycosylation and Its Applications in the Stereoselective Synthesis of Oligosaccharides. [Link]

• PubMed. Streamlined synthesis of per-O-acetylated sugars, glycosyl iodides, or thioglycosides from unprotected reducing sugars. [Link]

• ResearchGate. Large-Scale Synthesis of Per-O-acetylated Saccharides and Their Sequential Transformation to Glycosyl Bromides and Thioglycosides. | Request PDF. [Link]

• RSC Publishing. Stereoselective 1,1′-glycosylation via reactivity tuning with protecting groups. [Link]

• PubMed. Anomalous Zemplén deacylation reactions of 2-O-acyl-3-O-alkyl or -3-O-glycosyl derivatives of D-galactose and D-glucose: synthesis of O-alpha-D-mannopyranosyl-(1----4) -. [Link]

• Pure. Effect of 2-O-Benzoyl para-Substituents on Glycosylation Rates. [Link]

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• PMC. Effect of 2-O-Benzoyl para-Substituents on Glycosylation Rates. [Link]

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• PMC. Selective synthesis of α- and β-glycosides of N-acetyl galactosamine using rare earth metal triflates. [Link]

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Mass spectrometry characterization of penta-O-benzoyl-beta-D-galactose

Executive Summary

Analyzing native monosaccharides via liquid chromatography-mass spectrometry (LC-MS) is notoriously difficult. Native carbohydrates lack a chromophore, exhibit extreme polarity that prevents retention on standard Reversed-Phase (RP) columns, and ionize poorly in Electrospray Ionization (ESI)[1]. While permethylation serves as the historical gold standard for complex glycans, it is fundamentally flawed for low-molecular-weight monosaccharides due to high volatility and subsequent sample loss.

To overcome these limitations, exhaustive perbenzoylation—yielding penta-O-benzoyl-β-D-galactose —has emerged as a superior derivatization strategy. This guide objectively compares perbenzoylation against native and permethylated approaches, providing actionable, self-validating protocols and empirical data for high-sensitivity LC-MS characterization.

Comparative Performance Analysis

The selection of a derivatization strategy dictates the entire chromatographic and mass spectrometric workflow. The table below summarizes the quantitative and operational differences between the three primary analytical states of galactose.

Parameter	Native Galactose	Permethylated Galactose	Penta-O-benzoyl-β-D-galactose
Molecular Weight	180.16 Da	250.29 Da	700.69 Da
Target Analyte Mass	[M+Na]⁺ m/z 203.05	[M+Na]⁺ m/z 273.13	[M+Na]⁺ m/z 723.18
Chromatographic Mode	HILIC or PGC	RP-HPLC (C18)	RP-HPLC (C18)
ESI Ionization Efficiency	Low (Suppression prone)	Moderate	Very High (10–100x boost)
Volatility Risk	None	High (Loss during drying)	None (Highly stable solid)
UV Absorbance	None	None	Strong (λmax = 230 nm)
Limit of Detection (LOD)	~10–50 pmol	~1–5 pmol	< 100 fmol

Perbenzoylation provides a massive mass shift (+520 Da). This is critical because it moves the target analyte (m/z 723.18) out of the low-mass chemical noise region typical of biological matrices, drastically improving the signal-to-noise (S/N) ratio[2].

Mechanistic Causality: The Physics of Perbenzoylation

Why does penta-O-benzoyl-β-D-galactose achieve sub-femtomole sensitivity? As an application scientist, I look beyond the protocol to the physical chemistry of the ESI droplet.

• Droplet Surface Partitioning (LogP Shift): ESI is a surface-dependent process. Hydrophilic native galactose remains buried in the aqueous core of the ESI droplet, leading to poor ionization. By converting five hydroxyl groups to bulky, non-polar benzoyl esters, we drastically shift the analyte's partition coefficient. This hydrophobicity drives the molecule to the droplet's surface, maximizing its chance of acquiring a charge during droplet fission[1].

• Adduct Stabilization: The carbonyl oxygens of the ester linkages possess delocalized π-electrons that act as a highly efficient coordination cage for sodium ions (Na⁺). This selectively drives the formation of the [M+Na]⁺ adduct (m/z 723.18) rather than a chaotic mixture of protonated and ammoniated species, concentrating the ion current into a single analytical channel[3].

Fig 2: Mechanistic pathways driving enhanced LC-MS sensitivity for perbenzoylated carbohydrates.

Self-Validating Experimental Protocol

To ensure absolute reproducibility, the following protocol is designed as a self-validating system. Each step includes an internal chemical logic check to prevent downstream failure.

Step 1: Exhaustive Derivatization

• Action: Dissolve 1 mg of dried native galactose in 200 µL of anhydrous pyridine. Add 50 µL of benzoyl chloride. Incubate at 37°C for 2 hours.

• Causality: Pyridine acts as both the solvent and the base catalyst, neutralizing the HCl byproduct generated during esterification to drive the reaction forward to completion.

Step 2: Quenching & Orthogonal Liquid-Liquid Extraction (LLE)

• Action: Quench the reaction with 1 mL of ice-cold LC-MS grade water. Extract with 1 mL dichloromethane (DCM). Wash the lower DCM layer sequentially with 1M HCl, saturated NaHCO₃, and water.

• Causality: This is the critical purification step. Unreacted benzoyl chloride hydrolyzes to benzoic acid, which causes severe MS ion suppression. The 1M HCl wash protonates residual pyridine, forcing it into the aqueous waste. The NaHCO₃ wash deprotonates benzoic acid, forcing it into the aqueous waste. The hydrophobic target analyte remains safely in the DCM.

Step 3: LC-MS/MS Acquisition & Self-Validation

• Action: Evaporate DCM under nitrogen, reconstitute in 1 mL acetonitrile, and inject onto a C18 column (2.1 x 100 mm, 1.7 µm). Use a 10-minute gradient of 50% to 100% Acetonitrile (with 0.1% Formic Acid).

• Self-Validation Check: Monitor the MS1 scan for m/z 619.15 ([Tetra-benzoyl+Na]⁺). The presence of this ion indicates incomplete derivatization (typically due to steric hindrance at the C4 axial hydroxyl of galactose). A fully optimized protocol will yield exclusively m/z 723.18 ([Penta-benzoyl+Na]⁺).

Fig 1: Experimental workflow from native galactose to LC-MS/MS characterization via perbenzoylation.

Data Interpretation & Structural Elucidation

Upon isolation of the m/z 723.18 precursor in the mass analyzer, Collision-Induced Dissociation (CID) yields highly diagnostic product ions. The primary fragmentation pathway involves the sequential neutral loss of benzoic acid (122 Da) and benzoate radicals (121 Da).

Crucially, the relative abundance of these MS/MS fragments differs significantly between hexose stereoisomers (e.g., galactose vs. glucose). This variance is driven by the stereochemistry of the axial C4 benzoyl group in galactose, which alters the steric strain and transition state energy during CID, allowing for unambiguous isomeric differentiation even when chromatographic resolution is incomplete.

References

• Unraveling the complexity of glycosphingolipidome: the key role of mass spectrometry in the structural analysis of glycosphingolipids Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Advancements in Mass Spectrometry‐Based Glycomics in Food and Nutritional Science Source: BWISE / Comprehensive Reviews in Food Science and Food Safety URL:[Link]

• High-sensitivity Analytical Approaches for the Structural Characterization of Glycoproteins Source: National Institutes of Health (NIH) / PMC URL:[Link]

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A Senior Application Scientist's Guide to Neighboring Group Participation: Penta-O-benzoyl vs. Ether-Protected Galactose in Glycosylation

For researchers and professionals in drug development and synthetic chemistry, achieving stereocontrol in glycosylation is a paramount challenge. The three-dimensional structure of a glycoconjugate dictates its biological function, and an incorrect stereoisomer can render a potential therapeutic inactive or even immunogenic. The choice of protecting group on the glycosyl donor is one of the most critical factors influencing the stereochemical outcome of a glycosidic bond formation.

This guide provides an in-depth comparison of two common protecting group strategies for galactose: the "participating" penta-O-benzoyl (acyl) groups and the "non-participating" ether-based protecting groups (e.g., benzyl ethers). We will explore the underlying mechanistic principles, present comparative data, and provide a practical experimental framework to illustrate these concepts.

The Core Principle: Anchimeric Assistance in Glycosylation

Glycosylation reactions typically proceed along a mechanistic continuum between a bimolecular nucleophilic substitution (Sₙ2) and a unimolecular (Sₙ1) pathway.[1][2] The Sₙ1 path involves the formation of a highly reactive, planar oxocarbenium ion intermediate, which can be attacked by the nucleophile (the glycosyl acceptor) from either the top (β) or bottom (α) face, often leading to a mixture of anomeric products.[3][4]

Neighboring group participation , also known as anchimeric assistance, is a phenomenon where a functional group on the glycosyl donor, typically at the C-2 position, intramolecularly attacks the anomeric center as the leaving group departs.[5][6] This intervention prevents the formation of a long-lived, planar oxocarbenium ion and instead forms a more stable, bridged intermediate. This intermediate effectively shields one face of the molecule, forcing the incoming glycosyl acceptor to attack from the opposite side, thereby ensuring high stereoselectivity.[7][8]

Mechanism 1: The Benzoyl Group as a Stereodirecting Participant

When an acyl group, such as a benzoyl (Bz) group, is placed at the C-2 position of a galactose donor, it acts as a classic participating group.[7][8]

Upon activation of the anomeric leaving group, the carbonyl oxygen of the C-2 benzoyl ester attacks the anomeric carbon. This intramolecular reaction is highly favorable and results in the formation of a bicyclic acyloxonium ion (specifically, a dioxolenium ion).[2][5] This bridged intermediate is relatively stable and effectively locks the conformation of the sugar ring.

The key consequence of this is steric blockade. The bulky acyloxonium ion covers the α-face of the galactose ring. Consequently, the nucleophilic hydroxyl group of the glycosyl acceptor can only approach from the opposite, unhindered β-face.[9] This backside attack exclusively leads to the formation of the 1,2-trans glycosidic bond (a β-glycoside in the case of galactose).[6]

Another critical effect of acyl protecting groups is their electron-withdrawing nature. This property reduces the electron density of the pyranose ring, making the glycosyl donor less reactive. This is known as the "disarmed" effect, a concept that can be strategically exploited in sequential glycosylations to couple a more reactive "armed" donor with a less reactive "disarmed" acceptor.[8][10]

Caption: Non-participating pathway with ether groups, forming an oxocarbenium ion.

Head-to-Head Comparison: Benzoyl vs. Ether Protecting Groups

The choice between these protecting group strategies is dictated by the desired stereochemical outcome. The following table summarizes the key differences based on experimental observations.

Feature	C-2 Benzoyl (Acyl) Group	C-2 Benzyl (Ether) Group
Participation	Participating (Anchimeric Assistance) [5][6]	Non-participating [9][10]
Key Intermediate	Bridged Acyloxonium (Dioxolenium) Ion [2]	Planar Oxocarbenium Ion [3]
Stereoselectivity	High ; exclusively 1,2-trans (β for galactose) [7]	Low to Moderate ; mixture of α and β anomers [7]
Donor Reactivity	Disarmed (Electron-withdrawing) [8][10]	Armed (Electron-donating) [8][10]
Typical Product	β-Galactoside	α-Galactoside often favored (anomeric effect)
Primary Use Case	Synthesis of 1,2-trans glycosidic linkages	Synthesis of 1,2-cis glycosidic linkages

Experimental Protocol: A Model Glycosylation Comparison

This protocol describes a general procedure for comparing the glycosylation of a primary alcohol acceptor with two different galactose donors: a C-2 benzoylated (disarmed, participating) donor and a C-2 benzylated (armed, non-participating) donor. Thioglycosides are used here as representative donors due to their stability and well-established activation methods.

Objective: To compare the yield and stereoselectivity (α/β ratio) of a glycosylation reaction using a galactose donor with a participating C-2 benzoyl group versus a non-participating C-2 benzyl group.

Materials:

• Donor 1 (Participating): Phenyl 2-O-benzoyl-3,4,6-tri-O-benzyl-1-thio-β-D-galactopyranoside

• Donor 2 (Non-participating): Phenyl 2,3,4,6-tetra-O-benzyl-1-thio-β-D-galactopyranoside

• Acceptor: Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside (provides a primary C-6 hydroxyl)

• Activator System: N-Iodosuccinimide (NIS) and Trifluoromethanesulfonic acid (TfOH)

• Solvent: Anhydrous Dichloromethane (DCM)

• Activated 4 Å Molecular Sieves

Procedure:

• Reaction Setup (Perform two separate reactions, one for each donor):

  • To a flame-dried, two-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the glycosyl acceptor (1.0 eq) and the respective glycosyl donor (1.2 eq).

  • Add freshly activated 4 Å molecular sieves.

  • Dissolve the solids in anhydrous DCM.

  • Cool the reaction mixture to the specified starting temperature (e.g., -40 °C) using a suitable cooling bath.

• Donor Activation and Glycosylation:

  • In a separate flask, dissolve NIS (1.3 eq) in anhydrous DCM.

  • Add the NIS solution to the stirring reaction mixture dropwise.

  • After 5-10 minutes of stirring, add a catalytic amount of TfOH (0.1-0.2 eq) as a solution in anhydrous DCM. Causality Note: NIS is the primary promoter that activates the thioglycoside, and catalytic TfOH is a strong Brønsted acid that significantly accelerates this activation.

• Reaction Monitoring:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). The disappearance of the donor and acceptor spots and the appearance of a new, higher-running product spot indicates reaction progression.

• Quenching and Workup:

  • Once the reaction is complete (as determined by TLC), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume excess iodine, followed by a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid.

  • Allow the mixture to warm to room temperature.

  • Filter the mixture through a pad of Celite to remove molecular sieves.

  • Transfer the filtrate to a separatory funnel, wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification and Analysis:

  • Purify the crude product by flash column chromatography on silica gel.

  • Characterization: Obtain a ¹H NMR spectrum of the purified product. The stereochemical outcome (the α/β ratio) is determined by integrating the signals of the anomeric protons (H-1). The anomeric proton of a β-galactoside typically appears as a doublet with a larger coupling constant (J ≈ 8 Hz) compared to the α-anomer (J ≈ 3.5 Hz).

Conclusion and Recommendations

The choice between benzoyl and ether protecting groups at the C-2 position of galactose is a fundamental strategic decision in oligosaccharide synthesis.

• For the reliable and high-yielding synthesis of 1,2-trans (β) galactosides, a C-2 acyl protecting group like benzoyl is the industry standard. Its participation via an acyloxonium ion intermediate provides near-perfect stereocontrol.

• For the synthesis of 1,2-cis (α) galactosides, a non-participating C-2 ether protecting group like benzyl is required. Researchers must be prepared for potentially lower stereoselectivity and the need for careful optimization of reaction conditions (solvent, temperature, promoter system) to favor the desired α-anomer. [11] Understanding these distinct mechanistic pathways empowers the synthetic chemist to move beyond trial-and-error and rationally design protecting group strategies to achieve the desired stereochemical outcome with precision and efficiency.

References

• Beilstein J Org Chem. (2025).

• MDPI. (2010). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. [Link]

• Chemical Science (RSC Publishing). Mapping the effect of configuration and protecting group pattern on glycosyl acceptor reactivity. [Link]

• Angewandte Chemie. (2020). Remote Participation during Glycosylation Reactions of Galactose Building Blocks: Direct Evidence from Cryogenic Vibrational Spectroscopy. [Link]

• Beilstein Journal of Organic Chemistry. (2019). Regioselectivity of glycosylation reactions of galactose acceptors: an experimental and theoretical study. [Link]

• ResearchGate. (2020). Reactions of galactose building blocks to assess the impact of different protecting group combinations. [Link]

• Accounts of Chemical Research. (2021). Mechanisms of Stereodirecting Participation and Ester Migration from Near and Far in Glycosylation and Related Reactions. [Link]

• Nature Communications. (2021). Characterization of glycosyl dioxolenium ions and their role in glycosylation reactions. [Link]

• Journal of Carbohydrate Chemistry. (2011). Pre-activation based stereoselective glycosylations: Stereochemical control by additives and solvent. [Link]

• Journal of the American Chemical Society. (2019). Matching Glycosyl Donor Reactivity to Sulfonate Leaving Group Ability Permits SN2 Glycosylations. [Link]

• Organic Chemistry Frontiers (RSC Publishing). Investigating the stereo-directing effect of remote participating groups on selectivity in the 2-deoxyglycosylation of galactal. [Link]

• Journal of the American Chemical Society. (2022). The Influence of the Electron Density in Acyl Protecting Groups on the Selectivity of Galactose Formation. [Link]

• Frontiers in Chemistry. (2021). Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. [Link]

• Frontiers in Chemistry. (2021). Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. [Link]

• ChemPhysChem. (2025). Stereoelectronic Effect of Protecting Groups on the Stability of Galactosyl Donor Intermediates. [Link]

• Journal of the American Chemical Society. (2018). An Empirical Understanding of the Glycosylation Reaction. [Link]

• Wikipedia. Oxocarbenium. [Link]

• Journal of the American Chemical Society. (2022). The Influence of the Electron Density in Acyl Protecting Groups on the Selectivity of Galactose Formation. [Link]

• MPG.PuRe. (2023). Investigating the Influence of Levulinoyl Protecting Groups on Glycosylation Stereoselectivity and Glycosyl Cation Structure. [Link]

• ACS Omega. (2025). Anion-Assisted Glycosylation of Galactose: A Computational Study. [Link]

• Journal of the American Chemical Society. (2019). Matching Glycosyl Donor Reactivity to Sulfonate Leaving Group Ability Permits SN2 Glycosylations. [Link]

• Comptes Rendus Chimie. (2010). Glycosyl donors in “unusual” conformations – influence on reactivity and selectivity. [Link]

• The Journal of Organic Chemistry. (2024). Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. [Link]

• Accounts of Chemical Research. (2021). Glycosyl Oxocarbenium Ions: Structure, Conformation, Reactivity, and Interactions. [Link]

• ResearchGate. (2023). The impacts of benzoyl and benzyl groups on the non-covalent interactions and electronic properties of glycosyl acceptors. [Link]

• Accounts of Chemical Research. (2021). Glycosyl Oxocarbenium Ions: Structure, Conformation, Reactivity, and Interactions. [Link]

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Anomeric effect in penta-O-benzoyl-beta-D-galactose compared to the alpha isomer

An In-Depth Comparative Guide to the Anomeric Effect in Penta-O-benzoyl-β-D-galactose versus its α-Isomer

Authored by: A Senior Application Scientist

For researchers and professionals in drug development and carbohydrate chemistry, a nuanced understanding of stereoelectronic effects is paramount. The anomeric effect, a cornerstone of carbohydrate conformation, dictates the spatial arrangement of substituents at the anomeric center, which in turn governs molecular recognition, stability, and reactivity. This guide provides an in-depth comparison of the anomeric effect in penta-O-benzoyl-β-D-galactose and its α-anomer, offering experimental insights and data-driven analysis.

The Anomeric Effect: A Fundamental Stereoelectronic Principle

The anomeric effect describes the thermodynamic preference for an electronegative substituent at the anomeric carbon (C-1) of a pyranose ring to occupy an axial position, despite the expected steric hindrance, rather than the more spacious equatorial position.[1] This phenomenon, which can impart a stabilization of 4-8 kJ/mol in simple sugars, runs counter to classical steric considerations.[1]

The prevailing explanation for the anomeric effect is a stabilizing hyperconjugation interaction. It involves the delocalization of electron density from a lone pair (n) of the endocyclic ring oxygen (O-5) into the antibonding sigma orbital (σ*) of the C-1—substituent bond.[1][2][3] This interaction is geometrically optimal when the lone pair orbital and the C-1—X bond are anti-periplanar (dihedral angle of 180°), a condition perfectly met when the substituent is in the axial orientation.

Figure 2: Standard experimental workflow for the synthesis and analysis of penta-O-benzoyl-D-galactose anomers.

Protocol 1: Synthesis and Purification

• Dissolution: Suspend D-galactose in a solution of pyridine and an appropriate solvent like dichloromethane.

• Benzoylation: Cool the solution to 0 °C and add benzoyl chloride dropwise with stirring. [4]The reaction is typically allowed to proceed for several hours at room temperature.

• Quenching & Extraction: Quench the reaction with methanol. The resulting mixture is then diluted and washed sequentially with acid (e.g., 1M HCl), base (e.g., sat. NaHCO₃ aq), and brine. [4]4. Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Separate the α and β anomers from the crude product using column chromatography on silica gel or by preparative HPLC. [5]

Protocol 2: NMR Spectroscopic Analysis

NMR spectroscopy is the most powerful tool for determining the anomeric configuration in solution.

• Sample Preparation: Dissolve a pure sample of each isolated anomer in a suitable deuterated solvent (e.g., CDCl₃).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum. The key diagnostic is the coupling constant between H-1 and H-2 (J1,2).

  • α-Anomer : The C1-OBz is axial, meaning H-1 is equatorial. The resulting equatorial-axial coupling to H-2 is small, typically 2-4 Hz . [6] * β-Anomer : The C1-OBz is equatorial, meaning H-1 is axial. The resulting axial-axial coupling to H-2 is large, typically 7-9 Hz . [6]3. ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. The anomeric carbon (C-1) resonance provides a secondary confirmation. The C-1 chemical shift of the β-anomer is typically found at a higher field (lower ppm) compared to the α-anomer. [5]

Protocol 3: X-ray Crystallography

For definitive structural elucidation in the solid state, single-crystal X-ray diffraction is unparalleled.

• Crystallization: Grow single crystals of each anomer suitable for diffraction. This is often the most challenging step and may require screening various solvents and crystallization conditions.

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.

• Structure Solution and Refinement: Solve the crystal structure to obtain a detailed 3D model of the molecule. This provides precise bond lengths, bond angles, and torsional angles, offering direct visualization of the substituent orientations and any ring distortions. [7]

Summary of Comparative Data

Feature	Penta-O-benzoyl-α-D-galactose	Penta-O-benzoyl-β-D-galactose
Anomeric (C1) Substituent	Axial (-OBz)	Equatorial (-OBz)
Anomeric Effect	Present and stabilizing	Absent or negligible
Steric Hindrance	High (significant 1,3-diaxial interactions)	Low (minimized steric strain)
Thermodynamic Stability	Less stable	More stable
¹H NMR (J1,2)	Small (approx. 2-4 Hz)	Large (approx. 7-9 Hz) [6]
¹³C NMR (C-1 Shift)	Typically more downfield	Typically more upfield [5]

Final Conclusion for the Field

This comparative guide demonstrates that while the anomeric effect is a critical principle in carbohydrate chemistry, its influence can be attenuated or completely overshadowed by overwhelming steric demands. In penta-O-benzoyl-D-galactose, the steric bulk of the five benzoyl groups is the decisive factor, rendering the β-anomer, with its equatorially positioned C-1 substituent, the more stable isomer. This understanding is crucial for professionals in drug design and synthesis, as the choice of anomer and the conformational consequences of bulky protecting groups can profoundly impact the biological activity and physical properties of carbohydrate-based molecules. Accurate characterization using a combination of NMR spectroscopy and X-ray crystallography is essential for validating these structures and informing rational design strategies.

References

• Wikipedia. Anomeric effect. [Online] Available at: [Link]

• St-Amant, A. et al. (2020). Stereoelectronic effects impact glycan recognition. Journal of the American Chemical Society. [Online] Available at: [Link]

• Unpublished. Carbohydrates Synthesis Mechanisms And Stereoelectronic Effects. [Online] Available at: [Link]

• Quora. (2016). Why are beta conformers of monosaccharides more stable than the alpha conformation? [Online] Available at: [Link]

• YouTube. (2022). Why is β-D-glucopyranose more stable than α-form. [Online] Available at: [Link]

• Widmalm, G. et al. (2016). The dependence of pyranose ring puckering on anomeric configuration: methyl idopyranosides. Scientific Reports. [Online] Available at: [Link]

• Rudd, P. M. et al. NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. Encyclopedia of Analytical Chemistry. [Online] Available at: [Link]

• Emery Pharma. (2015). Separation and Identification of alpha- and beta-glycopyranoside anomers. [Online] Available at: [Link]

• St-Amant, A. et al. (2020). Stereoelectronic Effects Impact Glycan Recognition. Journal of the American Chemical Society. [Online] Available at: [Link]

• MDPI. (2017). Methyl 2,3,6-tri-O-Benzoyl-4-O-(tert-butyldimethylsilyl)-β-d-galactopyranoside. [Online] Available at: [Link]

• MDPI. (2022). 1,3,4,5-Tetra-O-benzoyl-α-d-tagatopyranose. [Online] Available at: [Link]

• PubMed. (2005). 13C solid-state NMR chemical shift anisotropy analysis of the anomeric carbon in carbohydrates. [Online] Available at: [Link]

• ResearchGate. (1995). Benzoylation of sugars, polyols and amino acids in biological fluids for high-performance liquid chromatographic analysis. [Online] Available at: [Link]

• ResearchGate. (1975). Assignment of anomeric configuration and identification of carbohydrate residues by 13C nmr. 1. Galacto- and glucopyranosides and furanosides. [Online] Available at: [Link]

• IUCr Journals. (2005). Trisaccharide crystal structures from X-ray powder diffraction and solution NMR. [Online] Available at: [Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose

For the diligent researcher, the journey of discovery does not conclude with the final experimental result. Instead, it ends with the safe and responsible management of all materials, ensuring a legacy of safety and environmental stewardship. This guide provides an in-depth, procedural framework for the proper disposal of 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose, a common protected carbohydrate in synthetic chemistry. While this compound itself is not classified as acutely hazardous, the principles of prudent laboratory practice demand a cautious and informed approach to its disposal, treating it as chemical waste.

Hazard Assessment and Initial Precautions

Immediate Safety Measures:

• Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and nitrile gloves. When handling the solid compound where dust generation is possible, a dust mask or respirator is recommended[3].

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize the potential for inhalation[2].

Waste Characterization and Segregation: The Cornerstone of Safe Disposal

Proper disposal begins with accurate waste characterization. The disposal pathway for 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose and its associated waste depends on its form (solid or liquid) and any potential contaminants. It is crucial to segregate waste streams to prevent incompatible materials from mixing[4].

Waste Type	Description	Primary Hazard	Segregation Category
Unused or Expired Solid Compound	Pure, solid 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose.	Chemical	Solid Chemical Waste
Contaminated Labware (Solid)	Gloves, weighing paper, pipette tips, etc., with residual compound.	Chemical	Solid Chemical Waste
Contaminated Glassware (Solid)	Broken flasks, vials, etc., containing residual compound.	Chemical, Physical (Sharps)	Sharps Waste
Solutions of the Compound (Liquid)	Solutions in organic solvents (e.g., DCM, ethyl acetate).	Chemical, Flammability	Halogenated or Non-Halogenated Organic Waste
Aqueous Solutions (Liquid)	Unlikely for this compound due to low water solubility, but if present.	Chemical	Aqueous Chemical Waste
Rinsate from Cleaning	Solvents used to rinse containers of the compound.	Chemical	Halogenated or Non-Halogenated Organic Waste

Step-by-Step Disposal Protocols

Protocol 3.1: Disposal of Solid 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose and Contaminated Labware

• Containerization:

  • Place unused or expired solid 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose in its original container if possible, or a clearly labeled, sealable, and chemically compatible container[5].

  • Collect contaminated solid waste such as gloves, weighing paper, and paper towels in a dedicated, plastic-lined container for solid chemical waste[6]. Do not overfill the container.

• Labeling:

  • Label the waste container clearly with "Solid Chemical Waste" and list the contents, including "1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose"[4]. Avoid using chemical formulas or abbreviations.

  • Include the name of the principal investigator and the laboratory information.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated waste accumulation area, away from incompatible materials.

• Disposal:

  • Arrange for pickup by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal service. Do not dispose of solid chemical waste in the regular trash.

Protocol 3.2: Disposal of Liquid Waste Containing 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose

• Segregation:

  • Segregate halogenated and non-halogenated solvent waste into separate, designated containers[4]. For example, solutions of the compound in dichloromethane (a halogenated solvent) must not be mixed with solutions in ethyl acetate (a non-halogenated solvent).

• Containerization:

  • Use approved, leak-proof, and chemically compatible waste containers. The original solvent bottle is often a good choice for the corresponding waste[4].

  • Ensure containers have tightly fitting caps and are kept closed except when adding waste[4].

• Labeling:

  • Clearly label the container with "Hazardous Waste" and list all components, including the solvent and "1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose," with approximate concentrations[4].

• Storage:

  • Store liquid waste containers in secondary containment to prevent spills.

• Disposal:

  • Contact your institution's EHS office for collection. Never pour chemical waste down the drain[7].

Protocol 3.3: Managing Empty Containers

• Evaluation:

  • An empty container that held 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose should be treated as chemical waste until properly cleaned.

• Decontamination:

  • For containers that will be discarded, triple rinse with a suitable solvent (e.g., acetone or ethyl acetate)[7].

  • Collect the rinsate and dispose of it as hazardous liquid chemical waste, following Protocol 3.2[7].

• Final Disposal:

  • Once triple-rinsed, deface the original label completely[4]. The container can then typically be disposed of in the regular laboratory glass or plastic recycling, depending on your institution's policies.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of waste related to 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose.

Caption: Decision workflow for the disposal of 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose waste.

By adhering to these protocols, researchers can ensure the safe and compliant disposal of 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose, upholding the highest standards of laboratory safety and environmental responsibility. Always consult your institution's specific waste management policies and local regulations to ensure full compliance.

References

• CD BioGlyco. 1,2,3,4,6-Penta-O-benzoyl-β-D-galactopyranose. [Link]

• Emory University. Chemical Waste Disposal Guidelines. [Link]

• The University of Tokyo. Chemically hazardous waste | Environmental Science Center. [Link]

• Northwestern University. Hazardous Waste Disposal Guide. [Link]

• Google Patents.

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

• Freie Universität Berlin. Laboratory waste disposal • Chemistry. [Link]

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• 7. vumc.org [vumc.org]

A Researcher's Guide to the Safe Handling of 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose: A Proactive Approach to Laboratory Safety

As researchers and scientists at the forefront of drug development, our work with novel and specialized chemical compounds demands the highest standards of safety and operational excellence. This guide provides a detailed framework for the safe handling of 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose, a benzoylated galactose derivative. In the absence of a specific Safety Data Sheet (SDS) for this exact compound, we will adopt a conservative and proactive safety posture. This approach is grounded in an analysis of its constituent chemical moieties—the generally benign galactose core and the potentially hazardous benzoyl groups—and established best practices for handling similar chemical entities.

Hazard Assessment: A Structural Perspective

1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose is a crystalline solid. While the galactose component is a simple sugar, the five benzoyl groups warrant a cautious approach. Compounds containing benzoyl groups can be irritants, and in powdered form, they present a risk of inhalation.[1][2] Therefore, we will handle this compound as a potentially hazardous substance with the potential for skin, eye, and respiratory tract irritation.[1]

Potential Hazards:

• Skin and Eye Irritation: Direct contact with the powdered compound or solutions may cause irritation.[1]

• Respiratory Tract Irritation: Inhalation of the fine powder can irritate the respiratory system.[1][3]

• Unknown Toxicological Properties: As with many specialized research chemicals, the full toxicological profile is not extensively documented. Therefore, treating it with a high degree of caution is the most prudent course of action.

Core Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose. The following table summarizes the minimum recommended PPE.

Protection Type	Recommended Equipment	Rationale and Specifications
Eye and Face Protection	Chemical safety goggles and a face shield.	To protect against accidental splashes of solutions or airborne particles of the solid compound. Must conform to EN166 (EU) or NIOSH (US) standards.[1][4]
Skin and Body Protection	A flame-resistant laboratory coat and appropriate full-length trousers and closed-toe shoes.	To prevent skin contact with the chemical. A lab coat should be kept buttoned.
Hand Protection	Nitrile gloves (double-gloving is recommended, especially for prolonged handling).	To prevent direct skin contact. Check gloves for any tears or punctures before use. For splash contact, a minimum thickness of 0.4 mm is advisable.[4] Always wash hands thoroughly after removing gloves.[4]
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher).	To prevent the inhalation of the powdered compound, particularly when weighing or transferring the solid outside of a certified chemical fume hood.[1]

Operational Guide to Safe Handling: From Weighing to Waste

Adherence to a strict operational plan is critical to minimize exposure and ensure a safe working environment.

Step 1: Preparation and Engineering Controls

• Always handle 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose in a well-ventilated area, preferably within a certified chemical fume hood.[1][3]

• Before commencing work, ensure the handling area is clean and free of clutter to prevent cross-contamination.

• An emergency eyewash station and safety shower must be readily accessible.[3]

Step 2: Weighing and Aliquoting the Solid Compound

• All weighing and aliquoting of the powdered compound should be performed within a fume hood or a ventilated balance enclosure to minimize the risk of inhalation.[1]

• Use anti-static weighing dishes to prevent the scattering of the powder.[1]

• To avoid contamination, never return any unused chemical to its original container.[1]

Step 3: Dissolving and Experimental Use

• When preparing solutions, slowly add the solid compound to the solvent to prevent splashing.

• If heating is required, do so in a well-ventilated fume hood to control any potential vapors.[4]

Disposal Plan: A Responsible Conclusion to Your Experiment

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

• Solid Waste: Collect any solid waste, including contaminated weighing paper and paper towels, in a clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose should be collected in a designated, labeled hazardous waste container for halogenated or non-halogenated organic solvents, as appropriate.[5] Do not pour chemical waste down the drain.[6]

• Contaminated PPE: Used gloves and other contaminated disposable PPE should be placed in a sealed bag and disposed of in the appropriate hazardous waste stream.

The primary strategy for the disposal of benzoyl-containing compounds often involves neutralization or incineration by a licensed waste disposal company.[3][7] Always follow your institution's specific waste disposal guidelines.

Visualizing Your Safety Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment when working with 1,2,3,4,6-Penta-O-benzoyl-beta-D-galactose.

PPE Selection Workflow

References

• A Guide to the Safe Disposal of 4-(Chloromethyl)benzoyl Chloride - Benchchem. (n.d.).
• Benzoyl peroxide - Hazardous Substance Fact Sheet. (n.d.).
• Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Benzyl phenylacetate - Benchchem. (n.d.).
• Benzoyl peroxide - Santa Cruz Biotechnology. (n.d.).
• Personal protective equipment for handling N-(1-Benzyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonyl)glycine - Benchchem. (n.d.).
• Proper disposal of chemicals - Sciencemadness Wiki. (2025).
• Material Safety Data Sheet. (2004, November 15).
• Benzoyl chloride - pentachemicals. (2025, March 26).
• D-Galactose - Santa Cruz Biotechnology. (n.d.).
• Benzoyl chloride - SynQuest Labs. (n.d.).

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